Palmitoleyl stearate

Core Science & Biosynthesis

Palmitoleyl Stearate: A Technical Guide to Laboratory Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the laboratory-scale synthesis and purification of Palmitoleyl stearate (B1226849), a wax ester of significant interest in various scientific domains. Palmitoleyl stearate, with the chemical formula C34H66O2, is the ester formed from stearic acid and palmitoleyl alcohol.[1][2] This document outlines detailed methodologies for its preparation via direct esterification and subsequent purification, presents quantitative data in a structured format, and illustrates the complete workflow.

Chemical and Physical Properties

A summary of the key properties of Palmitoleyl stearate is presented below. Understanding these characteristics is crucial for its handling, analysis, and application.

Property	Value	Reference
IUPAC Name	[(Z)-hexadec-9-enyl] octadecanoate	[2]
Molecular Formula	C34H66O2	[1][2][3]
Molecular Weight	506.51 g/mol	[1][2]
Lipid Number	WE(16:1(9Z)/18:0)	[1][2]
Purity (Commercial)	>99%	[1][3]
Storage	Freezer	[1]
Physical Form	Neat (Supplied as a pure substance)	[1]

Synthesis of Palmitoleyl Stearate via Direct Esterification

The most common laboratory method for synthesizing wax esters like Palmitoleyl stearate is the direct esterification (specifically, Fischer esterification) of a fatty acid with a fatty alcohol in the presence of an acid catalyst. This section details a representative protocol adapted from established methods for similar long-chain esters.[4][5][6]

Overall Workflow

The process begins with the catalyzed reaction of the starting materials, followed by a multi-step purification to isolate the final product, which is then verified for purity.

Caption: Workflow for the synthesis and purification of Palmitoleyl stearate.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes the synthesis using stearic acid and palmitoleyl alcohol.

Materials:

• Stearic Acid (≥98% purity)

• Palmitoleyl Alcohol (≥98% purity)

• Toluene (B28343) (anhydrous)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H2O) or concentrated Sulfuric Acid (H2SO4)

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus or Soxhlet extractor with drying agent

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Setup: Assemble a Dean-Stark apparatus with a round-bottom flask and a reflux condenser. This is crucial for removing the water produced during the reaction, which drives the equilibrium towards the ester product.

• Reactants: To the flask, add stearic acid (1.0 eq) and palmitoleyl alcohol (1.1 to 1.2 eq). A slight excess of the alcohol can help drive the reaction to completion.

• Solvent and Catalyst: Add anhydrous toluene to dissolve the reactants (approx. 5-10 mL per gram of stearic acid). Add the acid catalyst (p-TsOH·H2O, 0.05 eq; or a few drops of concentrated H2SO4).

• Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-8 hours). The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with water, saturated NaHCO3 solution (to neutralize the acid catalyst), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent using a rotary evaporator to yield the crude Palmitoleyl stearate.

Purification of Palmitoleyl Stearate

The crude product from the synthesis contains the desired wax ester along with unreacted starting materials and potential side products. Purification is essential to achieve the high-purity standard required for research applications.[1][3] Column chromatography is a highly effective method for this purpose.

Experimental Protocol: Silica Gel Column Chromatography

Materials:

• Silica gel (for flash chromatography, 230-400 mesh)

• Crude Palmitoleyl stearate

• Elution solvents: Hexane and Ethyl Acetate (HPLC grade)

• TLC plates (silica gel coated) and developing chamber

• Staining solution (e.g., potassium permanganate (B83412) or phosphomolybdic acid)

Procedure:

• Column Packing: Prepare a glass chromatography column by packing it with a slurry of silica gel in hexane.

• Sample Loading: Dissolve the crude Palmitoleyl stearate in a minimal amount of the initial elution solvent (e.g., 99:1 Hexane:Ethyl Acetate). Load this solution carefully onto the top of the silica gel bed.

• Elution: Begin eluting the column with a low-polarity solvent system (e.g., 99:1 Hexane:Ethyl Acetate). Wax esters are very nonpolar and will elute before the more polar unreacted fatty acids and alcohols.

• Fraction Collection: Collect fractions in test tubes and monitor their composition using TLC. The desired product, Palmitoleyl stearate, should appear as a single spot with a high Rf value.

• Gradient Elution (Optional): If separation is difficult, gradually increase the polarity of the eluent (e.g., to 95:5 Hexane:Ethyl Acetate) to wash out the more polar impurities like unreacted alcohol and acid.

• Product Isolation: Combine the pure fractions (as determined by TLC), and remove the solvent using a rotary evaporator to obtain the purified Palmitoleyl stearate. The final product should be a clear, oily liquid or a waxy solid at room temperature.

Data on Wax Ester Synthesis

Ester Product	Reactants	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Stearyl Stearate	Stearic Acid + Stearyl Alcohol	KOH	Reflux (in diethyl ether)	6	Not specified	[5]
Various Esters	Stearic Acid + Various Alcohols	H2SO4	65	~5	up to 99	[7]
Rapeseed Wax Esters	Rapeseed FAME + Hexadecanol	Lipozyme (immobilized lipase)	80	< 0.5	~83 (equilibrium)	[8]
Alkyl Stearates	Stearic Acid + Various Alcohols	Candida rugosa lipase	40-60	24-120	Not specified	[6]

Analytical Characterization

To confirm the identity and purity of the synthesized Palmitoleyl stearate, several analytical techniques are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and assess purity. The fatty acid and fatty alcohol components can be analyzed after derivatization (e.g., methylation).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure, including the presence of the ester linkage, the specific unsaturated bond in the palmitoleyl chain, and the long saturated stearate chain.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic ester carbonyl (C=O) stretch around 1740 cm⁻¹ and the disappearance of the broad -OH stretch from the starting carboxylic acid and alcohol.

References

• 1. larodan.com [larodan.com]
• 2. Palmitoleyl stearate | C34H66O2 | CID 5369024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. PALMITOLEYL STEARATE | | INDOFINE Chemical Company [indofinechemical.com]
• 4. research.abo.fi [research.abo.fi]
• 5. Synthesis of a new hydrophobic coating film from stearic acid of buffalo fat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ache.org.rs [ache.org.rs]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Conformation of Palmitoleyl Stearate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849) is a wax ester, a class of neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol. Specifically, it is the ester formed from the saturated fatty acid, stearic acid, and the monounsaturated fatty alcohol, palmitoleyl alcohol. As a component of the broader family of wax esters, palmitoleyl stearate shares characteristics that are of significant interest in various scientific and industrial fields, including pharmaceuticals, cosmetics, and material science. Its unique physicochemical properties, largely dictated by its molecular structure and conformational flexibility, make it a subject of interest for applications requiring specific melting points, lubricity, and hydrophobic characteristics.

This technical guide provides a comprehensive overview of the molecular structure, conformational dynamics, and key physicochemical properties of palmitoleyl stearate. It includes detailed experimental protocols for its synthesis and analysis, and presents quantitative data in a structured format to facilitate understanding and further research.

Molecular Structure

Palmitoleyl stearate is constituted by two long hydrocarbon chains linked by an ester functional group. The stearate moiety is a saturated 18-carbon chain, while the palmitoleyl moiety is a 16-carbon chain with a single cis double bond typically at the 9th position.

Key Structural Features:

• Stearic Acid Component: An 18-carbon saturated fatty acid (18:0). Its long, straight hydrocarbon tail allows for efficient packing, contributing to a higher melting point in saturated lipids.

• Palmitoleic Acid Component: A 16-carbon monounsaturated fatty acid (16:1n-7) with a cis double bond at the Δ9 position. This cis double bond introduces a distinct kink in the hydrocarbon chain, which impedes close packing and significantly influences the molecule's overall conformation and physical properties.

• Ester Linkage: The carboxylic acid group of stearic acid and the hydroxyl group of palmitoleyl alcohol form a covalent ester bond, releasing a molecule of water. This linkage is the polar head of an otherwise nonpolar molecule.

The systematic IUPAC name for palmitoleyl stearate is [(Z)-hexadec-9-enyl] octadecanoate.[1]

Physicochemical Properties

The physical and chemical properties of palmitoleyl stearate are a direct consequence of its molecular structure. The presence of a long saturated chain from stearic acid and a kinked, unsaturated chain from palmitoleic acid results in properties that are intermediate between fully saturated and polyunsaturated wax esters.

Property	Value	Source
Molecular Formula	C₃₄H₆₆O₂	[2]
Molecular Weight	506.9 g/mol	[1]
Purity	>99% (Commercially available)	[2]
Melting Point (Estimated)	Saturated wax esters with a similar chain length (C34) have melting points in the range of 60-80°C. The presence of a single cis double bond is known to decrease the melting point by approximately 30°C. Therefore, the estimated melting point of palmitoleyl stearate is in the range of 30-50°C.
Boiling Point	Not well-defined due to low volatility and thermal decomposition at high temperatures.
Density	Data for palmitoleyl stearate is not readily available. However, it is expected to be less than 1 g/cm³, similar to other long-chain lipids.
Solubility	Insoluble in water. Soluble in nonpolar organic solvents such as hexane (B92381), chloroform, and ethers.

Molecular Conformation

The three-dimensional conformation of palmitoleyl stearate is characterized by significant flexibility due to the numerous single bonds in its long hydrocarbon chains.

• Stearate Chain: In its lowest energy state, the saturated stearate chain adopts an all-trans, linear conformation to minimize steric hindrance.

• Palmitoleyl Chain: The cis-double bond at the C9 position of the palmitoleyl chain introduces a rigid ~30-degree bend. This kink disrupts the linear packing that is characteristic of saturated chains.

• Overall Conformation: Due to the high number of rotatable bonds, palmitoleyl stearate does not have a single, fixed conformation in the solution or molten state. Computational modeling platforms like PubChem note that generating a static 3D conformer is disallowed due to its high flexibility. The molecule will exist as an ensemble of rapidly interconverting conformers. Molecular dynamics simulations of similar long-chain fatty acids and esters suggest that they can adopt various folded or "hairpin" structures, in addition to more extended conformations.

The logical relationship between the constituent parts of palmitoleyl stearate and its overall structure is illustrated in the following diagram:

Structural components of palmitoleyl stearate.

Experimental Protocols

Synthesis of Palmitoleyl Stearate (Enzymatic Esterification)

Enzymatic synthesis is preferred for producing high-purity wax esters under mild conditions, which is particularly important for preserving the cis configuration of the double bond in the palmitoleyl moiety.

1. Materials:

• Stearic acid (>99% purity)

• Palmitoleyl alcohol (>99% purity)

• Immobilized lipase (B570770) (e.g., Novozym 435)

• Anhydrous hexane (or other suitable organic solvent)

• Molecular sieves (3Å)

• Silica (B1680970) gel for column chromatography

2. Reaction Setup:

• In a round-bottom flask, dissolve equimolar amounts of stearic acid and palmitoleyl alcohol in anhydrous hexane.

• Add molecular sieves to the mixture to remove any traces of water, which can inhibit the enzyme and promote the reverse hydrolysis reaction.

• Add the immobilized lipase to the reaction mixture (typically 5-10% by weight of the total substrates).

• The reaction is carried out at a controlled temperature, typically between 40-60°C, with gentle stirring.

3. Reaction Monitoring and Work-up:

• The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete (typically after 24-48 hours), the immobilized enzyme is removed by filtration.

• The solvent is removed under reduced pressure using a rotary evaporator.

4. Purification:

• The crude product is purified by column chromatography on silica gel.

• A nonpolar solvent system, such as a gradient of hexane and diethyl ether, is used to elute the components. The nonpolar wax ester will elute before the more polar unreacted fatty acids and alcohols.

• The fractions containing the pure palmitoleyl stearate are collected, and the solvent is evaporated to yield the final product.

The workflow for the synthesis and purification of palmitoleyl stearate can be visualized as follows:

Synthesis and purification of palmitoleyl stearate.

Analytical Characterization

1. Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A mixture of hexane:diethyl ether:acetic acid (e.g., 90:10:1, v/v/v).

• Visualization: Staining with iodine vapor or by charring with a sulfuric acid solution. Wax esters are less polar than fatty acids and alcohols and will have a higher Rf value.

2. Gas Chromatography-Mass Spectrometry (GC-MS):

• Sample Preparation: The purified wax ester can be analyzed directly or after transesterification to its constituent fatty acid methyl ester (FAME) and fatty alcohol.

• Direct Analysis: Requires a high-temperature capillary column (e.g., polysiloxane-based) and a temperature program that reaches up to 350-400°C. The mass spectrum will show a molecular ion and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.

• Analysis after Transesterification: The wax ester is refluxed with methanolic HCl or BF₃/methanol to produce palmitoleyl methyl ester and stearyl alcohol. These can then be analyzed by GC-MS on a more standard polar capillary column to confirm the identity of the constituent chains.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Provides information on the protons in different chemical environments. Key signals include those for the terminal methyl groups, the methylene (B1212753) groups of the long chains, the protons adjacent to the ester linkage, and the vinyl protons of the double bond.

• ¹³C NMR: Shows signals for all the unique carbon atoms in the molecule, including the carbonyl carbon of the ester, the carbons of the double bond, and the various methylene carbons along the chains.

4. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Provides information on the functional groups present. A strong characteristic absorption band will be observed for the ester carbonyl group (C=O) at approximately 1740 cm⁻¹. The C-O stretching vibrations will appear in the 1250-1100 cm⁻¹ region. The presence of the cis-double bond can be identified by a weak band around 3010 cm⁻¹ (C-H stretch) and a band around 720 cm⁻¹ (C-H out-of-plane bend).

Conclusion

Palmitoleyl stearate is a wax ester with a molecular structure that imparts a unique combination of properties. The saturated stearate portion provides a degree of order and a relatively high melting point for its chain length, while the unsaturated palmitoleyl portion introduces a conformational kink that disrupts packing and lowers the melting point compared to a fully saturated analogue. Its high molecular weight and long hydrocarbon chains make it a very nonpolar and hydrophobic molecule. The provided experimental protocols for synthesis and analysis offer a framework for researchers to produce and characterize this and similar long-chain wax esters for further investigation and application in various fields of science and technology. The continued study of such molecules will undoubtedly lead to new discoveries and innovations in materials science and drug delivery.

References

• 1. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Palmitoleyl Stearate: A Technical Guide to its Natural Sources, Abundance, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849) is a wax ester, an ester of palmitoleic acid and stearyl alcohol. Wax esters are a class of neutral lipids that serve various biological functions, including energy storage, waterproofing, and buoyancy. While extensive research exists on its constituent fatty acid and fatty alcohol, specific data on the natural occurrence and abundance of the intact palmitoleyl stearate molecule is limited in publicly available scientific literature. This technical guide synthesizes the available information on its likely natural sources, proposes a biosynthetic pathway, and provides detailed methodologies for its analysis, addressing the needs of researchers and professionals in drug development.

Natural Sources and Abundance

Direct quantitative data for palmitoleyl stearate in specific natural sources is not extensively documented. However, analysis of the composition of complex lipid mixtures from various organisms provides strong evidence for its likely presence. The most probable natural source identified through a comprehensive literature review is vernix caseosa , the waxy, white substance covering the skin of newborn humans.

Vernix caseosa is rich in lipids, with wax esters being a major component.[1][2] Studies analyzing the fatty acid composition of wax esters from vernix caseosa have identified both palmitoleic acid (C16:1) and stearic acid (as a precursor to stearyl alcohol) as significant constituents.[3] This co-occurrence strongly suggests the presence of palmitoleyl stearate among the diverse range of wax esters in this substance.

While other natural sources are rich in wax esters, their described compositions make them less likely sources of significant amounts of palmitoleyl stearate. For instance:

• Jojoba oil is a well-known source of liquid wax esters, but these are predominantly composed of very long-chain monounsaturated fatty acids and fatty alcohols, mainly C20:1 and C22:1.[4][5]

• Beeswax contains a high proportion of wax esters; however, these are typically composed of palmitic acid (C16:0) and very long-chain fatty alcohols (C24-C32).[6]

• Marine organisms represent a vast and diverse source of lipids, including wax esters, which play a role in buoyancy and energy storage.[7][8] While the building blocks of palmitoleyl stearate are present in the marine food web, specific reports on this particular wax ester are scarce.

Quantitative Data

Due to the lack of direct measurements for palmitoleyl stearate, the following table summarizes the relevant fatty acid composition of wax esters found in vernix caseosa, which provides an indication of the prevalence of its precursors.

Fatty Acid	Percentage in Wax Esters of Vernix Caseosa (%)
Palmitoleic acid (16:1)	41.46
Branched-chain fatty acids	16.81
Other unsaturated fatty acids	Present
Saturated fatty acids (including stearic acid precursor)	Present

Table 1: Fatty acid composition of the wax ester fraction from human vernix caseosa. The high percentage of palmitoleic acid is notable. Data extracted from[3].

Biosynthesis of Palmitoleyl Stearate

The biosynthesis of palmitoleyl stearate involves the convergence of two major metabolic pathways: fatty acid synthesis and modification, and fatty alcohol formation, culminating in their esterification.

• Synthesis of Palmitoleic Acid (16:1): Palmitoleic acid is primarily synthesized from palmitic acid (16:0). Palmitic acid is produced via de novo fatty acid synthesis from acetyl-CoA and malonyl-CoA by the fatty acid synthase (FAS) complex.[5] Subsequently, a Δ9-desaturase enzyme introduces a double bond at the 9th carbon position of palmitoyl-CoA to form palmitoleoyl-CoA.[6][9]

• Synthesis of Stearic Acid (18:0) and Reduction to Stearyl Alcohol: Stearic acid is formed by the elongation of palmitoyl-CoA. This process involves a series of reactions catalyzed by fatty acid elongase enzymes.[10] The resulting stearoyl-CoA is then reduced to stearyl alcohol. This reduction is a two-step process catalyzed by a fatty acyl-CoA reductase, which first reduces the acyl-CoA to an aldehyde, and then the aldehyde to a fatty alcohol.

• Esterification: The final step is the esterification of the palmitoleoyl moiety from palmitoleoyl-CoA with stearyl alcohol. This reaction is catalyzed by a wax synthase enzyme (acyl-CoA:fatty alcohol acyltransferase).

Proposed Biosynthetic Pathway

Proposed biosynthetic pathway for Palmitoleyl Stearate.

Experimental Protocols for Analysis

The analysis of wax esters like palmitoleyl stearate from a biological matrix typically involves extraction, purification, and characterization by chromatographic and mass spectrometric techniques.

Lipid Extraction

A standard method for total lipid extraction is a modification of the Bligh and Dyer method:

• Homogenize the tissue sample in a chloroform (B151607):methanol mixture (1:2, v/v).

• Add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8, which induces phase separation.

• The lower chloroform phase, containing the total lipids, is collected.

• The solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

Isolation of Wax Esters

Wax esters are a nonpolar lipid class and can be separated from more polar lipids by solid-phase extraction (SPE) or thin-layer chromatography (TLC).[11]

Solid-Phase Extraction (SPE) Protocol:

• Condition a silica (B1680970) gel SPE cartridge with hexane (B92381).

• Load the total lipid extract dissolved in a small volume of hexane.

• Elute with hexane or a hexane:diethyl ether mixture (e.g., 98:2, v/v) to collect the wax ester fraction.[1] More polar lipids will be retained on the column.

• Collect the eluate and evaporate the solvent.

Thin-Layer Chromatography (TLC) Protocol:

• Spot the total lipid extract onto a silica gel TLC plate.

• Develop the plate in a solvent system such as hexane:diethyl ether (94:6, v/v).[11]

• Wax esters will have a characteristic retention factor (Rf) of approximately 0.6-0.7.[3]

• Visualize the lipid spots using a non-destructive method (e.g., iodine vapor) and scrape the band corresponding to wax esters.

• Elute the wax esters from the silica gel using diethyl ether or chloroform.[3]

Characterization and Quantification

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of wax esters, providing both quantitative data and structural information.[12]

• Sample Preparation: The isolated wax ester fraction is dissolved in a suitable solvent like hexane or toluene.[12] For analysis of the constituent fatty acids and alcohols, the wax esters can be hydrolyzed or transesterified.

• Instrumentation:

  • Gas Chromatograph: Equipped with a high-temperature capillary column (e.g., DB-1 HT).[12]

  • Mass Spectrometer: Capable of electron ionization (EI) for fragmentation analysis.

• GC Conditions:

  • Injector Temperature: 300-340°C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 150°C) and ramp up to a high final temperature (e.g., 350°C) to elute the high molecular weight wax esters.

  • Carrier Gas: Helium or hydrogen.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan a range appropriate for the expected molecular ions and fragment ions of palmitoleyl stearate (m/z 50-600).

• Identification: Palmitoleyl stearate can be identified by its retention time and its mass spectrum, which will show a molecular ion and characteristic fragment ions corresponding to the fatty acid and fatty alcohol moieties.[1]

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) or Mass Spectrometry (HPLC-MS): HPLC is an alternative for the analysis of intact wax esters, particularly for those that are thermally labile.[2][12]

• Sample Preparation: The wax ester fraction is dissolved in a suitable organic solvent.[12]

• Instrumentation:

  • HPLC System: With a normal-phase or reverse-phase column.

  • Detector: ELSD or a mass spectrometer (e.g., QTOF-MS).[2]

• Mobile Phase: A gradient of nonpolar and polar organic solvents (e.g., hexane and isopropanol (B130326) for normal-phase).

• Identification: Identification is based on retention time compared to standards and, if using MS detection, by the accurate mass of the molecular ion.[2]

Experimental Workflow

General experimental workflow for the analysis of Palmitoleyl Stearate.

Conclusion

While direct evidence for the natural abundance of palmitoleyl stearate is sparse, the composition of wax esters in human vernix caseosa strongly suggests its presence. The biosynthetic pathway for this molecule is well-understood based on the established routes of fatty acid and fatty alcohol synthesis. For researchers and drug development professionals, the analytical methods detailed here provide a robust framework for the isolation, identification, and quantification of palmitoleyl stearate and other wax esters from complex biological samples. Further research, particularly high-resolution mass spectrometry studies on natural lipid extracts, is needed to definitively quantify the abundance of palmitoleyl stearate in various natural sources.

References

• 1. Vernix caseosa - Wikipedia [en.wikipedia.org]
• 2. UNRAVELING THE MYSTERY OF VERNIX CASEOSA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Branched‐chain fatty acids in the vernix caseosa and meconium of infants born at different gestational ages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increasing jojoba-like wax ester production in Saccharomyces cerevisiae by enhancing very long-chain, monounsaturated fatty acid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Fatty acids from lipids of marine organisms: molecular biodiversity, roles as biomarkers, biologically active compounds, and economical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. wax-esters-in-the-marine-environment-their-occurrence-formation-transformation-and-ultimate-fates - Ask this paper | Bohrium [bohrium.com]
• 9. Frontiers | Stearoyl-ACP Δ9 Desaturase 6 and 8 (GhA-SAD6 and GhD-SAD8) Are Responsible for Biosynthesis of Palmitoleic Acid Specifically in Developing Endosperm of Upland Cotton Seeds [frontiersin.org]
• 10. larodan.com [larodan.com]
• 11. Variability in the fatty acid composition of wax esters from vernix caseosa and its possible relation to sebaceous gland activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Newborn Boys and Girls Differ in the Lipid Composition of Vernix Caseosa | PLOS One [journals.plos.org]

The intricate biological route to Palmitoleyl Stearate: A technical guide

For Immediate Release

A comprehensive technical guide detailing the biosynthetic pathway of Palmitoleyl Stearate (B1226849), a significant wax ester in various organisms, has been compiled for researchers, scientists, and professionals in drug development. This guide elucidates the multi-step enzymatic process, from precursor molecules to the final ester, presenting key quantitative data and detailed experimental methodologies.

Palmitoleyl stearate, a wax ester, is synthesized through a series of enzymatic reactions primarily occurring in the endoplasmic reticulum. The biosynthesis involves the convergence of two distinct pathways: the formation of palmitoleoyl-CoA and the production of stearyl alcohol.

The journey to palmitoleyl-CoA begins with the de novo synthesis of palmitic acid from acetyl-CoA and malonyl-CoA, a process orchestrated by the fatty acid synthase (FAS) complex.[1][2][3] The resulting palmitoyl-CoA is then acted upon by the enzyme stearoyl-CoA desaturase (SCD), which introduces a double bond to yield palmitoleoyl-CoA.[4][5] SCD is a critical regulatory enzyme in this pathway and is dependent on cofactors such as molecular oxygen, NADH, cytochrome b5, and cytochrome b5 reductase.

Concurrently, the stearyl alcohol component is synthesized from stearic acid. Stearic acid is typically formed through the elongation of palmitoyl-CoA in the endoplasmic reticulum. The activated form, stearoyl-CoA, undergoes a two-step reduction to stearyl alcohol. This process is catalyzed by fatty acyl-CoA reductase (FAR), which first reduces stearoyl-CoA to stearaldehyde, followed by the action of a fatty aldehyde reductase to produce stearyl alcohol. In some biological systems, a single fatty acyl-CoA reductase can catalyze the complete reduction.

The final step in the biosynthesis of palmitoleyl stearate is the esterification of palmitoleoyl-CoA with stearyl alcohol. This reaction is catalyzed by a wax ester synthase (WS) or a bifunctional wax ester synthase/acyl-CoA:diacylglycerol acyltransferase (WS/DGAT), enzymes also located in the endoplasmic reticulum.

This guide further provides a structured summary of available quantitative data on the enzymes involved and detailed experimental protocols for their study, aiming to facilitate further research and application in relevant fields.

Quantitative Data Summary

The following tables summarize the kinetic parameters and substrate specificities of the key enzymes involved in the biosynthesis of palmitoleyl stearate.

Enzyme	Organism/Source	Substrate	Km	Vmax	Specific Activity	Reference
Stearoyl-CoA Desaturase (SCD1)	Rat liver microsomes	Stearoyl-CoA	5.3 µM	1.5 nmol/min/mg	-
Fatty Acid Elongase (ELOVL6)	HEK 293T cells	Palmitoyl-CoA	13.1 µM	1.8 pmol/min/µg	-
Fatty Acid Elongase (ELOVL6)	HEK 293T cells	Malonyl-CoA	24.3 µM	1.8 pmol/min/µg	-
Wax Synthase (WS)	Marinobacter aquaeolei VT8	Palmitoyl-CoA	13.9 ± 2.0 µM	-	1.6 ± 0.1 µmol/min/mg
Wax Synthase (WS)	Acinetobacter baylyi ADP1	Palmitoyl-CoA	20.3 ± 4.0 µM	-	0.2 ± 0.0 µmol/min/mg
Wax Synthase (WS/DGAT)	Arabidopsis thaliana (WSD1)	Hexadecanoyl-CoA	-	-	84.4 ± 5.5 pmol/mg/min
Mouse Wax Synthase	Mus musculus	16:0-CoA + 16:0-OH	-	-	3.3 nmol/min/mg
Wax Synthase (MhWS2)	Marinobacter hydrocarbonoclasticus	16:0-CoA + C10-C16 alcohols	-	-	High activity observed

Note: Data for the direct reaction of palmitoleoyl-CoA and stearyl alcohol are limited; values for closely related substrates are provided.

Experimental Protocols

Stearoyl-CoA Desaturase (SCD) Activity Assay

This protocol is adapted from methods using radiolabeled substrates to measure the conversion of saturated to monounsaturated fatty acids.

a. Cell Culture and Microsome Preparation:

• Culture cells (e.g., HepG2) to confluence in appropriate media.

• Incubate cells with [1-¹⁴C]stearic acid for a defined period (e.g., 4 hours).

• Harvest cells and homogenize in a buffered solution.

• Isolate microsomes by differential centrifugation.

b. Desaturation Reaction:

• Prepare a reaction mixture containing microsomal protein, NADH, and a suitable buffer (e.g., phosphate (B84403) buffer).

• Initiate the reaction by adding [1-¹⁴C]stearoyl-CoA.

• Incubate at 37°C for a specific time.

• Stop the reaction by adding a strong base (e.g., KOH) for saponification.

c. Product Analysis:

• Acidify the reaction mixture and extract total fatty acids using a solvent system like hexane.

• Separate the fatty acids (stearic and oleic acid) using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantify the radiolabeled oleic acid formed using a scintillation counter or on-line flow scintillation analysis.

Wax Ester Synthase (WS) Activity Assay

This protocol describes an in vitro assay using a microsomal fraction from yeast heterologously expressing a wax synthase gene.

a. Expression and Microsome Preparation:

• Express the wax synthase gene of interest in Saccharomyces cerevisiae.

• Grow the yeast culture and induce protein expression.

• Harvest the yeast cells and mechanically disrupt them (e.g., with glass beads).

• Isolate the microsomal fraction by ultracentrifugation.

b. Enzymatic Reaction:

• Prepare an assay buffer containing the microsomal fraction, a fatty alcohol substrate (e.g., stearyl alcohol), and a radiolabeled fatty acyl-CoA substrate (e.g., [¹⁴C]palmitoyl-CoA).

• Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a set time.

• Terminate the reaction by adding a chloroform/methanol mixture.

c. Product Extraction and Analysis:

• Extract the total lipids from the reaction mixture.

• Separate the wax esters from other lipids by preparative TLC.

• Scrape the silica (B1680970) corresponding to the wax ester band and quantify the radioactivity by scintillation counting.

Lipid Extraction and Analysis of Palmitoleyl Stearate

This protocol outlines the general steps for extracting and analyzing wax esters from biological samples.

a. Total Lipid Extraction:

• Homogenize the biological sample in a chloroform/methanol solvent mixture (Folch method).

• Add saline solution to induce phase separation.

• Collect the lower organic phase containing the total lipids.

• Dry the lipid extract under a stream of nitrogen.

b. Wax Ester Isolation:

• Redissolve the total lipid extract in a non-polar solvent (e.g., hexane).

• Apply the sample to a solid-phase extraction (SPE) silica cartridge.

• Elute the wax esters with a suitable solvent system (e.g., hexane/diethyl ether).

• Evaporate the solvent to obtain the purified wax ester fraction.

c. Quantification and Compositional Analysis:

• Analyze the wax ester fraction by gas chromatography-mass spectrometry (GC-MS) for identification and quantification.

• For detailed composition, hydrolyze the wax esters (e.g., using methanolic HCl) to release the fatty acids (as methyl esters) and fatty alcohols.

• Analyze the resulting fatty acid methyl esters and fatty alcohols by GC-MS to determine the specific acyl and alcohol components of the original wax esters.

Visualizing the Pathway and Workflows

To further clarify the biosynthetic process and experimental procedures, the following diagrams have been generated using the DOT language.

Biosynthesis of Palmitoleyl Stearate.

Experimental workflow for wax ester analysis.

References

• 1. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 2. bioassaysys.com [bioassaysys.com]
• 3. researchgate.net [researchgate.net]
• 4. Differences in Substrate Specificities of Five Bacterial Wax Ester Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay for the terminal enzyme of the stearoyl coenzyme A desaturase system using chick embryo liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial Suppliers and Technical Guide for High-Purity Palmitoleyl Stearate

For researchers, scientists, and drug development professionals, sourcing high-purity lipophilic compounds is a critical starting point for any experimental work. Palmitoleyl stearate (B1226849), a wax ester composed of palmitoleic acid and stearic acid, is a specialty lipid with applications in various research areas, including cosmetics, dermatology, and drug delivery. This technical guide provides an overview of commercial suppliers, methodologies for its synthesis and analysis, and insights into its potential biological relevance.

Commercial Availability

Several chemical suppliers offer high-purity (>99%) Palmitoleyl stearate. While detailed technical data sheets with extensive experimental data are not always readily available directly from suppliers, they typically provide a Certificate of Analysis (CoA) upon request, which includes key quality control parameters. The primary commercial sources for research-grade Palmitoleyl stearate are listed below.

Supplier	Product Number	Purity	Molecular Formula	Molecular Weight ( g/mol )	Availability
Larodan	45-1836	>99%[1]	C₃₄H₆₆O₂[1]	506.51[1]	100 mg[1]
INDOFINE Chemical Company	45-1836	>99%[2]	C₃₄H₆₆O₂[2]	506.51[2]	100 mg[2]
Alfa Chemistry	ACMA00004742	99%+[3]	C₃₄H₆₆O₂[3]	506.89[3]	Inquire for size[3]

Synthesis of Palmitoleyl Stearate

The synthesis of wax esters like Palmitoleyl stearate can be achieved through both chemical and enzymatic methods. The choice of method depends on the desired purity, yield, and scalability.

Enzymatic Synthesis

Enzymatic synthesis using lipases is a common and highly specific method for producing wax esters. This method offers the advantage of mild reaction conditions and high selectivity, minimizing the formation of byproducts. A general protocol for the enzymatic synthesis of a wax ester is as follows:

Protocol: Lipase-Catalyzed Esterification

• Reactants:

  • Palmitoleyl alcohol

  • Stearic acid (or a reactive derivative like stearic acid vinyl ester)

  • Immobilized lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B)

  • Anhydrous organic solvent (e.g., hexane (B92381), toluene)

• Procedure:

  • Dissolve equimolar amounts of palmitoleyl alcohol and stearic acid in the chosen organic solvent in a sealed reaction vessel.

  • Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 5-10% (w/w) of the total substrate weight.

  • Incubate the mixture at a controlled temperature (typically 40-60°C) with constant agitation for 24-72 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the reaction reaches completion, remove the immobilized enzyme by filtration.

  • Evaporate the solvent under reduced pressure to obtain the crude Palmitoleyl stearate.

  • Purify the crude product using column chromatography.

Chemical Synthesis (Fischer Esterification)

Fischer esterification is a classic method for synthesizing esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.

Protocol: Fischer Esterification

• Reactants:

  • Palmitoleyl alcohol

  • Stearic acid

  • Strong acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

  • Anhydrous organic solvent (e.g., toluene, heptane) capable of azeotropic removal of water.

• Procedure:

  • Combine palmitoleyl alcohol, a slight excess of stearic acid, and a catalytic amount of the acid catalyst in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

  • Add the organic solvent and heat the mixture to reflux.

  • Continuously remove the water formed during the reaction via the Dean-Stark trap to drive the equilibrium towards the ester product.

  • Monitor the reaction by TLC or GC until the starting materials are consumed.

  • After completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

  • Wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

  • Filter the solution and evaporate the solvent to yield the crude Palmitoleyl stearate.

  • Purify the product by column chromatography.

Purification and Analysis

High-purity Palmitoleyl stearate is essential for research applications. The primary methods for purification and analysis are column chromatography and gas/liquid chromatography coupled with mass spectrometry.

Purification by Column Chromatography

Protocol: Silica (B1680970) Gel Column Chromatography

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A non-polar solvent system, typically a gradient of hexane and ethyl acetate.

• Procedure:

  • Prepare a slurry of silica gel in hexane and pack it into a glass column.

  • Dissolve the crude Palmitoleyl stearate in a minimal amount of hexane and load it onto the column.

  • Elute the column with a gradient of increasing polarity, starting with pure hexane and gradually adding ethyl acetate.

  • Collect fractions and analyze them by TLC to identify those containing the pure wax ester.

  • Combine the pure fractions and evaporate the solvent to obtain high-purity Palmitoleyl stearate.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like wax esters.

Typical GC-MS Parameters for Wax Ester Analysis

Parameter	Value
Column	DB-1HT or HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)
Injector Temperature	320°C (Splitless mode)
Oven Program	50°C (hold 2 min), ramp to 320°C at 10°C/min, hold 10 min
Carrier Gas	Helium at a constant flow of 1 mL/min
MS Transfer Line	310°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-800

Analysis by High-Performance Liquid Chromatography with Evaporative Light Scattering Detector (HPLC-ELSD)

HPLC-ELSD is suitable for the analysis of non-volatile and thermally labile compounds, making it a good alternative to GC-MS for high molecular weight wax esters.

Typical HPLC-ELSD Parameters for Wax Ester Analysis

Parameter	Value
Column	C18 or C30 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Gradient of Methanol and Chloroform
Flow Rate	1.0 mL/min
Column Temperature	40°C
ELSD Nebulizer Temp.	60°C
ELSD Evaporator Temp.	60°C
Gas Flow (Nitrogen)	2.5 L/min

Biological Significance and Signaling Pathways

While specific signaling pathways directly involving Palmitoleyl stearate are not extensively documented in the literature, its constituent fatty acids, palmitoleic acid and stearic acid, are known to have biological activities. Palmitoleic acid, a monounsaturated fatty acid, has been described as a lipokine with anti-inflammatory properties.[4] Stearic acid is a common saturated fatty acid in cellular lipids.

Wax esters, in general, are key components of the skin's surface lipids, contributing to the barrier function and preventing water loss.[5] In the context of drug delivery, wax esters are explored as components of lipid-based nanoparticles and topical formulations.[6]

General Wax Ester Biosynthesis Pathway

The biosynthesis of wax esters is a two-step enzymatic process.[7][8]

Caption: General pathway for the biosynthesis of wax esters.

Fatty Acid Signaling Overview

Free fatty acids can act as signaling molecules by binding to specific G-protein coupled receptors (GPCRs) on the cell surface, such as GPR40 and GPR120, or by activating nuclear receptors like PPARs. This can modulate various cellular processes, including inflammation and metabolism.[9]

Caption: Simplified overview of a fatty acid signaling pathway via GPCRs.

References

• 1. larodan.com [larodan.com]
• 2. PALMITOLEYL STEARATE | | INDOFINE Chemical Company [indofinechemical.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. Fatty Acid Signaling: The New Function of Intracellular Lipases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fatty acid-mediated signaling as a target for developing type 1 diabetes therapies - PMC [pmc.ncbi.nlm.nih.gov]

Palmitoleyl stearate solubility in organic solvents

An In-depth Technical Guide to the Solubility of Palmitoleyl Stearate (B1226849) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate is a wax ester, a type of lipid composed of a long-chain fatty acid (stearic acid) and a long-chain fatty alcohol (palmitoleyl alcohol). Its chemical formula is C34H66O2, and it has a molecular weight of approximately 506.9 g/mol .[1] As a large, non-polar molecule, its solubility is a critical parameter in various applications, including the formulation of pharmaceuticals, cosmetics, and industrial products. This technical guide provides a comprehensive overview of the solubility of palmitoleyl stearate in organic solvents, including qualitative and estimated quantitative data, detailed experimental protocols for determining solubility, and a visual representation of the general experimental workflow.

General Solubility Characteristics

Wax esters like palmitoleyl stearate are characterized by their hydrophobic nature.[1] Consequently, they are generally insoluble in polar solvents such as water, but exhibit good solubility in non-polar organic solvents.[2][3] The principle of "like dissolves like" is the primary determinant of their solubility. Solvents with low polarity, such as hydrocarbons and chlorinated solvents, are typically effective at dissolving wax esters. The solubility of these compounds is also significantly influenced by temperature, with solubility generally increasing as the temperature rises.[4]

Solubility Data for Palmitoleyl Stearate and Analogous Compounds

Specific quantitative solubility data for palmitoleyl stearate is not extensively documented in publicly available literature. However, by examining data for structurally similar long-chain wax esters, such as cetyl palmitate (hexadecyl hexadecanoate), a reliable estimation of its solubility profile can be established. Cetyl palmitate is reported to be soluble in boiling anhydrous ethanol, methylene (B1212753) chloride, and hot acetone, and slightly soluble in light petroleum. It is considered practically insoluble in water and cold anhydrous ethanol.

The following table summarizes the expected solubility of palmitoleyl stearate in a range of common organic solvents, categorized by solvent type. The estimations are based on the known solubility of analogous compounds and general principles of lipid chemistry.

Table 1: Estimated Solubility of Palmitoleyl Stearate in Various Organic Solvents

Solvent Family	Solvent Example	Expected Solubility at Room Temperature (~25°C)	Expected Solubility at Elevated Temperatures (~50-60°C)
Alkanes	Hexane	Soluble	Very Soluble
Light Petroleum	Slightly Soluble	Soluble
Aromatics	Toluene	Soluble	Very Soluble
Halogenated	Chloroform	Very Soluble	Very Soluble
Methylene Chloride	Very Soluble	Very Soluble
Ethers	Diethyl Ether	Soluble	Very Soluble
Ketones	Acetone	Slightly Soluble	Soluble
Esters	Ethyl Acetate	Soluble	Very Soluble
Alcohols	Ethanol	Practically Insoluble	Soluble (especially at boiling point)
Methanol	Insoluble	Slightly Soluble
Polar Protic	Water	Insoluble	Insoluble

Disclaimer: The solubility data presented are estimations and should be confirmed by experimental measurement for specific applications.

Experimental Protocol for Solubility Determination: Gravimetric Method

The gravimetric method is a fundamental and widely used technique for accurately determining the solubility of a solid solute in a liquid solvent.

Principle

This method involves creating a saturated solution of the compound at a specific temperature, separating a known mass of the solution, completely evaporating the solvent, and then weighing the remaining solid solute.

Materials and Equipment

• High-purity palmitoleyl stearate

• Analytical grade organic solvents

• Analytical balance (± 0.0001 g)

• Temperature-controlled orbital shaker or water bath

• Screw-cap vials or flasks

• Solvent-compatible membrane filters (e.g., PTFE, 0.45 µm)

• Syringes and needles

• Pre-weighed evaporation dishes or vials

• Drying oven or vacuum desiccator

Detailed Methodology

• Preparation of the Saturated Solution:

  • Add an excess amount of palmitoleyl stearate to a known volume of the selected solvent in a screw-cap vial. The presence of undissolved solid is essential to ensure that the solution is saturated.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired experimental temperature (e.g., 25°C ± 0.1°C).

  • Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that equilibrium solubility is reached. Periodically check for the continued presence of undissolved solid.

• Sample Collection and Filtration:

  • Once equilibrium is reached, cease agitation and allow the undissolved solid to sediment.

  • Carefully withdraw a known volume of the clear supernatant using a syringe. To prevent premature crystallization, it is advisable to pre-warm the syringe to the experimental temperature.

  • Attach a solvent-compatible membrane filter to the syringe and dispense the solution into a pre-weighed evaporation dish or vial. This step is critical to remove any microscopic solid particles.

• Solvent Evaporation and Solute Quantification:

  • Record the total weight of the evaporation dish and the collected saturated solution.

  • Place the dish in a drying oven at a temperature sufficient to evaporate the solvent but well below the melting or decomposition point of palmitoleyl stearate. A gentle stream of inert gas (e.g., nitrogen) can be used to accelerate evaporation.

  • Once the solvent appears to be fully evaporated, transfer the dish to a vacuum desiccator to remove any residual solvent traces and allow it to cool to room temperature.

  • Weigh the dish containing the dried solute. Repeat the drying and weighing process until a constant weight is achieved.

• Calculation of Solubility:

  • Mass of the saturated solution = (Weight of dish + solution) - (Weight of empty dish)

  • Mass of the dissolved solute = (Weight of dish + dried solute) - (Weight of empty dish)

  • Mass of the solvent = (Mass of the saturated solution) - (Mass of the dissolved solute)

  • Solubility ( g/100 g solvent) = [(Mass of the dissolved solute) / (Mass of the solvent)] x 100

Visualized Experimental Workflow

The following diagram outlines the logical progression of the gravimetric method for determining the solubility of palmitoleyl stearate.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. avenalab.com [avenalab.com]
• 3. researchgate.net [researchgate.net]
• 4. uspbpep.com [uspbpep.com]

Spectroscopic Characterization of Palmitoleyl Stearate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849), with the IUPAC name [(Z)-hexadec-9-enyl] octadecanoate, is a wax ester composed of palmitoleic acid and stearyl alcohol. As a member of the lipid class of molecules, it holds significant interest in various fields, including biochemistry, drug delivery, and cosmetics, due to its physicochemical properties. Understanding the precise chemical structure and purity of Palmitoleyl stearate is paramount for its application in research and development. This technical guide provides an in-depth overview of the spectroscopic techniques used to characterize this molecule: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed predicted data and standardized experimental protocols are presented to aid in the identification and analysis of Palmitoleyl stearate.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for Palmitoleyl stearate. These values are derived from established chemical shift and absorption frequency libraries for similar long-chain esters and their constituent fatty acid and fatty alcohol moieties.

Table 1: Predicted ¹H NMR Chemical Shifts for Palmitoleyl Stearate in CDCl₃

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
-CH₃ (stearate & palmitoleyl)	0.88	Triplet	6H
-(CH₂)n- (bulk methylene)	1.25	Multiplet	~44H
-CH₂-CH₂-COO-	1.63	Quintet	2H
-CH₂-COO-	2.29	Triplet	2H
-CH₂-O-CO-	4.05	Triplet	2H
-CH=CH-	5.34	Multiplet	2H
-CH₂-CH=CH-CH₂-	2.01	Multiplet	4H

Table 2: Predicted ¹³C NMR Chemical Shifts for Palmitoleyl Stearate in CDCl₃

Carbon Assignment	Predicted Chemical Shift (ppm)
-C H₃ (stearate & palmitoleyl)	14.1
-(C H₂)n- (bulk methylene)	22.7 - 31.9
-C H₂-CH₂-COO-	25.0
-C H₂-COO-	34.4
-C H₂-O-CO-	64.4
-C H=C H-	129.8, 130.0
-C H₂-CH=CH-C H₂-	27.2, 29.8
-C =O	173.9

Table 3: Predicted IR Absorption Frequencies for Palmitoleyl Stearate

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (alkane)	2850-2960	Strong
C=O stretch (ester)	1735-1745	Strong
C-O stretch (ester)	1170-1250	Strong
=C-H stretch (alkene)	3000-3010	Medium
C=C stretch (alkene)	1650-1660	Medium, weak
CH₂ scissoring	1465	Medium
CH₃ bending	1375	Medium

Table 4: Predicted Mass Spectrometry Data for Palmitoleyl Stearate

m/z Value	Assignment	Notes
506.5	[M]⁺ (Molecular Ion)	Calculated for C₃₄H₆₆O₂
284.3	[C₁₈H₃₆O₂]⁺ (Stearic acid)	Fragmentation with hydrogen rearrangement
267.3	[C₁₈H₃₅O]⁺ (Acylium ion from stearic acid)	Cleavage of the C-O bond
239.2	[C₁₆H₃₁]⁺ (Palmitoleyl carbocation)	Loss of the stearate group
222.2	[C₁₆H₃₀]⁺	Loss of water from the palmitoleyl fragment

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of Palmitoleyl stearate. Instrument parameters may need to be optimized for specific systems.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of Palmitoleyl stearate in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃). Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Instrument: 400 MHz or higher field NMR spectrometer.

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: 0-10 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Instrument: 100 MHz or higher corresponding frequency NMR spectrometer.

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0-200 ppm.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Thin Film: Dissolve a small amount of Palmitoleyl stearate in a volatile solvent (e.g., hexane (B92381) or chloroform). Apply a drop of the solution to a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the sample.

  • Attenuated Total Reflectance (ATR): Place a small amount of the neat sample directly onto the ATR crystal.

• Data Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: Perform a background scan of the empty sample compartment or clean ATR crystal. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of Palmitoleyl stearate in a suitable solvent (e.g., methanol (B129727) or a mixture of chloroform and methanol) to a concentration of approximately 1 mg/mL.

• Data Acquisition (Electrospray Ionization - ESI):

  • Instrument: A mass spectrometer equipped with an ESI source (e.g., Q-TOF or Orbitrap).

  • Ionization Mode: Positive ion mode.

  • Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

  • Mass Range: Scan from m/z 100 to 1000.

  • Fragmentation (MS/MS): Select the molecular ion (or a suitable adduct) for collision-induced dissociation (CID) to obtain fragment ion spectra. Vary the collision energy to optimize fragmentation.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure of the fatty acid and fatty alcohol moieties.

Mandatory Visualization

The following diagram illustrates a typical workflow for the spectroscopic characterization of a wax ester like Palmitoleyl stearate.

Caption: A logical workflow for the spectroscopic analysis of Palmitoleyl stearate.

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Palmitoleyl Stearate as a Standard in Lipidomic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic field of lipidomics, accurate and reproducible quantification of lipid species is paramount for elucidating their roles in health and disease. The use of internal standards is a cornerstone of robust analytical workflows, compensating for variations in sample preparation, extraction efficiency, and instrument response. Palmitoleyl stearate (B1226849), a wax ester composed of palmitoleic acid and stearyl alcohol, presents a valuable tool as an internal standard for the quantification of neutral lipids, particularly other wax esters, in complex biological matrices. Its structural similarity to endogenous wax esters allows it to mimic their behavior during extraction and analysis, thereby ensuring reliable quantification.

These application notes provide a comprehensive overview of the properties of Palmitoleyl stearate and detailed protocols for its use as an internal standard in lipidomic studies. The information is intended to guide researchers in developing and validating analytical methods for the accurate quantification of wax esters and other neutral lipids.

Properties of Palmitoleyl Stearate

Property	Value	Reference
Molecular Formula	C₃₄H₆₆O₂	[1]
Molecular Weight	506.9 g/mol	[1]
Lipid Class	Wax Ester
Structure	Ester of Palmitoleic Acid (16:1) and Stearyl Alcohol (18:0)
Physical State	Waxy Solid
Solubility	Soluble in organic solvents such as chloroform, methanol, hexane (B92381), and mixtures thereof.	[2]

Quantitative Performance (Expected)

The following table summarizes the expected quantitative performance of Palmitoleyl stearate when used as an internal standard in a validated LC-MS/MS method. These values are typical for wax esters and may vary depending on the specific matrix, instrumentation, and experimental conditions.

Parameter	Expected Value
Limit of Detection (LOD)	0.1 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.5 - 5.0 ng/mL
Linear Dynamic Range	3 - 4 orders of magnitude
Recovery	85 - 115%
Precision (%RSD)	< 15%

Experimental Protocols

Protocol 1: Preparation of Palmitoleyl Stearate Standard Stock Solution

This protocol describes the preparation of a stock solution of Palmitoleyl stearate for use as an internal standard.

Materials:

• Palmitoleyl stearate (high purity, >98%)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Glass vials with PTFE-lined caps

• Analytical balance

• Volumetric flasks

Procedure:

• Accurately weigh a precise amount (e.g., 10 mg) of Palmitoleyl stearate using an analytical balance.

• Transfer the weighed standard to a glass vial.

• Dissolve the standard in a known volume of chloroform:methanol (2:1, v/v) to achieve a final concentration of 1 mg/mL. For example, dissolve 10 mg in 10 mL of the solvent mixture.

• Vortex the solution until the standard is completely dissolved.

• Store the stock solution at -20°C in a tightly sealed glass vial to prevent solvent evaporation and degradation.

Protocol 2: Lipid Extraction from Plasma using Palmitoleyl Stearate as an Internal Standard (Modified Folch Method)

This protocol details a lipid extraction procedure from plasma samples incorporating Palmitoleyl stearate as an internal standard.

Materials:

• Plasma samples

• Palmitoleyl stearate internal standard stock solution (from Protocol 1)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (aqueous)

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw plasma samples on ice.

• In a glass centrifuge tube, add 100 µL of plasma.

• Spike the plasma sample with a known amount of the Palmitoleyl stearate internal standard stock solution. The amount should be chosen to be within the linear range of the analytical method (e.g., 10 µL of a 10 µg/mL working solution).

• Add 2 mL of chloroform:methanol (2:1, v/v) to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 1 minute.

• Centrifuge the mixture at 2000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for your analytical instrument (e.g., 100 µL of methanol:chloroform 1:1, v/v) before analysis.

Protocol 3: Synthesis of Palmitoleyl Stearate (Enzymatic Esterification)

This protocol provides a general method for the enzymatic synthesis of Palmitoleyl stearate.

Materials:

• Palmitoleic acid

• Stearyl alcohol

• Immobilized lipase (B570770) (e.g., Candida antarctica lipase B)

• Hexane (anhydrous)

• Molecular sieves (3Å)

• Round bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Rotary evaporator

Procedure:

• To a round bottom flask, add equimolar amounts of palmitoleic acid and stearyl alcohol.

• Add anhydrous hexane to dissolve the substrates. The volume should be sufficient to ensure good mixing.

• Add immobilized lipase (typically 5-10% of the total substrate weight).

• Add activated molecular sieves to the reaction mixture to remove water produced during the reaction and drive the equilibrium towards ester formation.

• Heat the reaction mixture to a suitable temperature for the enzyme (e.g., 50-60°C) with constant stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, filter off the immobilized enzyme and molecular sieves.

• Remove the solvent (hexane) using a rotary evaporator.

• The resulting crude Palmitoleyl stearate can be further purified by column chromatography on silica (B1680970) gel using a hexane:ethyl acetate (B1210297) gradient.

Visualizations

References

• 1. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. labinsights.nl [labinsights.nl]

Application Notes and Protocols for Palmitoleyl Stearate in Cosmetic and Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849) is a wax ester known for its emollient and film-forming properties, making it a valuable ingredient in both cosmetic and pharmaceutical formulations. In cosmetics, it functions as a skin-conditioning agent, contributing to a smooth and soft skin feel. In pharmaceuticals, its lipid nature makes it a candidate for developing novel drug delivery systems, such as solid lipid nanoparticles (SLNs), to enhance the topical delivery of active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for utilizing Palmitoleyl stearate in these contexts.

Physicochemical Properties of Palmitoleyl Stearate

A summary of the key physicochemical properties of Palmitoleyl stearate is presented in Table 1. These properties are crucial for formulation development, influencing factors such as melting point, solubility, and stability.

Property	Value	Reference
Molecular Formula	C₃₄H₆₆O₂	[1][2]
Molecular Weight	506.89 g/mol	[1][2]
Appearance	Waxy solid	[3]
Solubility	Soluble in oils, limited solubility in water	[3]
Purity	>99% (typical for research grade)	[1][2]

Cosmetic Applications: Emollient in Moisturizing Creams

Palmitoleyl stearate is an excellent emollient for use in moisturizing creams and lotions. Its waxy nature helps to form a protective barrier on the skin, reducing transepidermal water loss (TEWL) and improving skin hydration.

Application Note: O/W Moisturizing Cream

An oil-in-water (O/W) emulsion is a common formulation for a moisturizing cream. In this system, Palmitoleyl stearate is incorporated into the oil phase.

Illustrative Formulation:

Phase	Ingredient	Function	Concentration (w/w %)
A (Oil Phase)	Palmitoleyl Stearate	Emollient, Occlusive Agent	5.0
Cetearyl Alcohol	Thickener, Emulsion Stabilizer	3.0
Glyceryl Stearate	Emulsifier	2.0
B (Aqueous Phase)	Deionized Water	Solvent	q.s. to 100
Glycerin	Humectant	3.0
Xanthan Gum	Thickener	0.2
C (Cool-down Phase)	Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0
Fragrance	Fragrance	0.1

Experimental Protocols

Preparation of O/W Moisturizing Cream

This protocol describes the laboratory-scale preparation of an O/W moisturizing cream containing Palmitoleyl stearate.

Equipment and Materials:

• Beakers

• Water bath

• Homogenizer

• Overhead stirrer

• pH meter

• Palmitoleyl stearate, Cetearyl alcohol, Glyceryl stearate, Glycerin, Xanthan gum, Preservative, Fragrance, Deionized water

Procedure:

• Phase A Preparation: In a beaker, combine Palmitoleyl stearate, Cetearyl alcohol, and Glyceryl stearate. Heat to 75-80°C in a water bath until all components are melted and uniform.

• Phase B Preparation: In a separate beaker, disperse Xanthan gum in Glycerin, then add Deionized water. Heat to 75-80°C while stirring until a homogeneous solution is formed.

• Emulsification: Slowly add Phase A to Phase B under continuous homogenization. Homogenize for 3-5 minutes to form a stable emulsion.

• Cooling: Transfer the emulsion to an overhead stirrer and continue mixing at a moderate speed while allowing it to cool.

• Phase C Addition: When the emulsion has cooled to below 40°C, add the preservative and fragrance. Mix until uniform.

• Final Adjustments: Check the pH of the final cream and adjust if necessary.

Workflow for O/W Moisturizing Cream Preparation

References

• 1. alterlab.co.id [alterlab.co.id]
• 2. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 3. thescipub.com [thescipub.com]

Application Note & Protocol: Enzymatic Hydrolysis of Palmitoleyl Stearate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Wax esters, such as Palmitoleyl stearate (B1226849), are lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1] They are found in various natural sources and have applications in cosmetics, pharmaceuticals, and as biofuels. The enzymatic hydrolysis of these esters into their constituent fatty acids and fatty alcohols is a critical process for both analysis and further metabolic use.[2] Lipases (EC 3.1.1.3) are a class of enzymes that efficiently catalyze this hydrolysis reaction under mild conditions, offering a specific and environmentally friendly alternative to chemical methods.[3][4]

This application note provides a detailed protocol for the enzymatic hydrolysis of Palmitoleyl stearate using a commercially available lipase (B570770). The procedure covers reaction setup, monitoring, product extraction, and analysis.

Principle of the Reaction

Lipases catalyze the hydrolysis of the ester bond in Palmitoleyl stearate, yielding one molecule of palmitoleic acid and one molecule of stearyl alcohol. The reaction is typically performed in an emulsified aqueous system to facilitate the interaction between the water-soluble enzyme and the lipid substrate.

Reaction: Palmitoleyl Stearate + H₂O ---(Lipase)--> Palmitoleic Acid + Stearyl Alcohol

Data Summary: Optimal Conditions for Lipase-Catalyzed Reactions

The efficiency of enzymatic hydrolysis is highly dependent on reaction conditions, which vary based on the specific lipase used. The following table summarizes optimal conditions reported for various lipase-catalyzed ester hydrolysis and synthesis reactions.

Lipase Source	Substrate(s)	Optimal Temperature (°C)	Optimal pH	Conversion / Yield	Reference
Jojoba Seeds	Wax Esters	60	6.5 - 8.0	Not Specified	[2]
Candida rugosa	Waste Fish Oil	37	Not Specified	High Activity	[5]
Rhizomucor miehei	Octyl Oleate	45 - 60	Not Specified	>90% Conversion	[3]
Immobilized Lipase	Polyethylene Glycol + Stearic Acid	70	Not Specified	87% Conversion	[6]
Candida antarctica	Fructose + Stearic Acid	59	Not Specified	65% Yield	[7]
Commercial Lipase SDL 451	Hydrogenated Beef Tallow (B1178427)	60	10.0	95% Conversion	[4]

Detailed Experimental Protocol

This protocol outlines the steps for the hydrolysis of Palmitoleyl stearate.

4.1. Materials and Reagents

• Substrate: Palmitoleyl stearate (≥98% purity)

• Enzyme: Immobilized Candida antarctica Lipase B (CALB) or Candida rugosa Lipase (CRL)[5]

• Buffer: 100 mM Tris-HCl buffer (pH 7.5) or Phosphate Buffer (pH 7.0)

• Emulsifier: Gum arabic or Triton X-100

• Titration: 0.05 M Potassium Hydroxide (KOH) in ethanol (B145695), Phenolphthalein (B1677637) indicator

• Extraction Solvents: Heptane, Chloroform (B151607), Isopropanol (HPLC grade)

• Purification: Solid Phase Extraction (SPE) silica (B1680970) cartridges

• Standards: Palmitoleic acid and Stearyl alcohol standards for GC analysis

4.2. Equipment

• Thermostatically controlled shaking water bath or incubator

• Magnetic stirrer and stir bars

• pH meter

• Burette for titration

• Vortex mixer

• Centrifuge

• Rotary evaporator

• Gas Chromatography-Mass Spectrometry (GC-MS) system

4.3. Substrate Emulsion Preparation

• Weigh 100 mg of Palmitoleyl stearate into a 50 mL screw-cap flask.

• Add 10 mL of 100 mM Tris-HCl buffer (pH 7.5).

• Add 100 mg of gum arabic (or 0.5% v/v Triton X-100) to act as an emulsifier.

• Heat the mixture to 60°C and vortex vigorously for 2-3 minutes to form a stable emulsion.

4.4. Enzymatic Hydrolysis Procedure

• Pre-heat the substrate emulsion to the desired reaction temperature (e.g., 60°C) in a shaking water bath.[2]

• Add 10 mg of immobilized lipase (e.g., CALB) to the emulsion to initiate the reaction.

• Incubate the reaction mixture at 60°C with continuous agitation (e.g., 200 rpm) for 4-8 hours.

4.5. Monitoring the Reaction

The progress of the hydrolysis can be monitored by quantifying the amount of free fatty acid (palmitoleic acid) released.

• At regular time intervals (e.g., 0, 30, 60, 120, 240 minutes), pause the agitation and withdraw a 0.5 mL aliquot of the reaction mixture.

• Immediately add the aliquot to a flask containing 5 mL of ethanol to stop the enzymatic reaction.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate the sample with 0.05 M ethanolic KOH until a faint pink color persists.[5][8]

• Calculate the amount of fatty acid released based on the volume of KOH consumed. The reaction is complete when the concentration of fatty acid becomes constant.

4.6. Product Extraction and Separation

• Once the reaction is complete, terminate it by adding 10 mL of a chloroform:methanol (2:1 v/v) mixture.

• Acidify the mixture to a pH of ~2.0 using 6 M HCl to ensure all fatty acids are protonated.[9][10]

• Transfer the mixture to a separatory funnel, add 5 mL of heptane, shake well, and allow the phases to separate.[9][10]

• Collect the upper organic phase containing the lipids (fatty acid and fatty alcohol).

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

• Dissolve the dried lipid extract in a minimal volume of chloroform for separation by Solid Phase Extraction (SPE).

• Condition an SPE silica cartridge with 10 mL of heptane.

• Load the sample onto the cartridge.

• Elute the stearyl alcohol using a non-polar solvent mixture (e.g., 30 mL chloroform/isopropanol 2:1 v/v).[10]

• Elute the palmitoleic acid using a more polar solvent containing acetic acid (e.g., 20 mL hexane:diethyl ether:acetic acid 80:20:1 v/v/v).

Analysis and Quantification

The separated fractions of palmitoleic acid and stearyl alcohol should be quantified using Gas Chromatography (GC) or GC-MS.

• Derivatization (for Fatty Acid): Convert the palmitoleic acid fraction to its fatty acid methyl ester (FAME) using BF₃-methanol or by acidic methanolysis for better volatility and chromatographic separation.

• GC-MS Analysis: Inject the derivatized fatty acid and the underivatized fatty alcohol samples into the GC-MS.

• Conditions: Use a suitable capillary column (e.g., TG-5MS). A typical temperature program would be: start at 250°C, ramp at 2°C/min to 350°C, and hold for 10 minutes.[11]

• Quantification: Identify the compounds by comparing their mass spectra and retention times with those of pure standards. Quantify the amounts by constructing a calibration curve with known concentrations of the standards.

Visualizations

Experimental Workflow Diagram The following diagram illustrates the complete workflow for the enzymatic hydrolysis of Palmitoleyl stearate.

Fig. 1: Experimental workflow for enzymatic hydrolysis.

Hydrolysis Reaction Pathway This diagram shows the basic chemical transformation during the hydrolysis process.

Fig. 2: Chemical pathway of lipase-catalyzed hydrolysis.

References

• 1. Wax ester - Wikipedia [en.wikipedia.org]
• 2. Lipases of germinating jojoba seeds efficiently hydrolyze triacylglycerols and wax esters and display wax ester-synthesizing activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of calcium-stearate by lipase using hydrogenated beef tallow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.cnr.it [iris.cnr.it]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. mdpi.com [mdpi.com]
• 9. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]
• 10. nva.sikt.no [nva.sikt.no]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]

Application Notes & Protocols: Palmitoleyl Stearate as a Substrate for Lipase Activity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipases (triacylglycerol acylhydrolases, E.C. 3.1.1.3) are a versatile class of enzymes that catalyze the hydrolysis of ester bonds in triglycerides and other lipids. The selection of an appropriate substrate is critical for the accurate determination of lipase (B570770) activity in various applications, including basic research, industrial biocatalysis, and drug development. Palmitoleyl stearate (B1226849), a wax ester composed of palmitoleic acid (a monounsaturated C16 fatty acid) and stearic acid (a saturated C18 fatty acid), represents a specific and relevant substrate for assaying lipases that act on long-chain fatty acid esters. Its unique structure allows for the investigation of lipase specificity towards both saturated and unsaturated acyl chains within the same molecule.

These application notes provide a comprehensive overview and detailed protocols for utilizing palmitoleyl stearate in lipase activity assays. The methodologies described are adaptable for various lipase sources and are suitable for implementation in academic and industrial research settings.

Principle of the Assay

The fundamental principle of the lipase activity assay using palmitoleyl stearate is the enzymatic hydrolysis of the ester bond, which releases palmitoleic acid and stearyl alcohol. The rate of this reaction can be quantified by measuring the release of the fatty acid product over time. This can be achieved through several detection methods, most commonly through titrimetric or spectrophotometric techniques.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the activity of various lipases on palmitoleyl stearate. This data is provided for illustrative purposes to demonstrate how results can be presented and compared. Actual values must be determined experimentally.

Lipase Source	Specific Activity (U/mg)	K_m (mM)	V_max (µmol/min/mg)	Optimal pH	Optimal Temperature (°C)
Candida antarctica Lipase B (CALB)	150	0.8	200	7.5	45
Rhizomucor miehei Lipase (RML)	120	1.2	160	8.0	40
Porcine Pancreatic Lipase (PPL)	85	2.5	110	8.5	37
Human Pancreatic Lipase (HPL)	95	2.1	125	8.0	37

Note: One unit (U) of lipase activity is defined as the amount of enzyme that liberates 1 µmol of fatty acid per minute under standard assay conditions.

Experimental Protocols

Protocol 1: Titrimetric Assay for Lipase Activity

This protocol is a classic and reliable method for determining lipase activity by quantifying the release of free fatty acids.

Materials:

• Palmitoleyl stearate substrate

• Tris-HCl buffer (50 mM, pH 8.0)

• CaCl₂ (10 mM)

• Bile salts (e.g., sodium taurodeoxycholate, 5 mM)

• Lipase enzyme solution of unknown activity

• Acetone:Ethanol (1:1, v/v) stopping solution

• Thymolphthalein (B86794) indicator

• Standardized NaOH solution (e.g., 0.01 M)

Procedure:

• Substrate Emulsion Preparation:

  • Disperse palmitoleyl stearate (e.g., 100 mg) in 9 mL of Tris-HCl buffer containing bile salts.

  • Emulsify the mixture by sonication on ice until a stable, milky emulsion is formed.

  • Add 1 mL of CaCl₂ solution and mix. This emulsion should be prepared fresh daily.

• Enzyme Reaction:

  • Pipette 5 mL of the substrate emulsion into a reaction vessel (e.g., a small beaker or flask).

  • Equilibrate the emulsion to the desired reaction temperature (e.g., 37°C) in a water bath.

  • Initiate the reaction by adding 100 µL of the lipase enzyme solution.

  • Incubate the reaction for a defined period (e.g., 15-30 minutes), ensuring gentle agitation.

• Reaction Termination and Titration:

  • Stop the reaction by adding 10 mL of the acetone:ethanol stopping solution.

  • Add a few drops of thymolphthalein indicator.

  • Titrate the liberated free fatty acids with the standardized NaOH solution until a faint blue color persists.

• Blank Preparation:

  • Prepare a blank by adding the stopping solution to the substrate emulsion before adding the enzyme solution. This will account for any free fatty acids present in the substrate initially.

• Calculation of Lipase Activity:

  • Lipase Activity (U/mL) = [(V_sample - V_blank) * M_NaOH * 1000] / t

    • V_sample = Volume of NaOH used for the sample (mL)

    • V_blank = Volume of NaOH used for the blank (mL)

    • M_NaOH = Molarity of the NaOH solution (mol/L)

    • t = Incubation time (minutes)

Protocol 2: Coupled Spectrophotometric Assay

This method offers higher throughput and sensitivity by using a coupled enzyme system to produce a colored product.

Materials:

• Palmitoleyl stearate substrate

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, containing 5 mM bile salts and 10 mM CaCl₂

• Acyl-CoA synthetase (ACS)

• Acyl-CoA oxidase (ACO)

• Horseradish peroxidase (HRP)

• A suitable chromogenic peroxidase substrate (e.g., 4-aminoantipyrine (B1666024) with N,N-dimethylaniline)

• ATP and Coenzyme A (CoA)

• Lipase enzyme solution

• Microplate reader

Procedure:

• Substrate Emulsion Preparation: Prepare as described in the titrimetric protocol.

• Reaction Mixture Preparation:

  • In a microplate well, combine:

    • 150 µL of the substrate emulsion

    • 10 µL of ATP solution

    • 10 µL of CoA solution

    • 10 µL of the chromogenic substrate solution

    • 5 µL of ACS/ACO/HRP enzyme cocktail

• Enzyme Reaction and Detection:

  • Equilibrate the microplate to the desired temperature.

  • Initiate the reaction by adding 10 µL of the lipase solution to each well.

  • Monitor the increase in absorbance at the appropriate wavelength (e.g., 550 nm for the 4-aminoantipyrine system) over time using a microplate reader in kinetic mode.

• Standard Curve:

  • Generate a standard curve using known concentrations of palmitoleic acid or stearic acid to correlate the rate of change in absorbance to the concentration of fatty acid produced.

• Calculation of Lipase Activity:

  • Determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

  • Use the standard curve to convert the V₀ from ΔAbs/min to µmol/min.

Visualizations

Caption: Experimental workflow for the lipase activity assay.

Caption: Hypothetical metabolic pathway involving palmitoleyl stearate hydrolysis.

Applications in Research and Drug Development

• Enzyme Characterization: These protocols are fundamental for determining the substrate specificity, kinetics, and optimal reaction conditions for novel lipases.

• High-Throughput Screening: The spectrophotometric assay is readily adaptable for high-throughput screening of lipase inhibitor libraries, which is crucial for the development of drugs targeting lipid metabolism.

• Biocatalysis: Monitoring the hydrolysis of palmitoleyl stearate can be used to optimize conditions for lipase-catalyzed synthesis of structured lipids and other valuable esters.

• Drug Delivery: For liposome- or lipid-nanoparticle-based drug delivery systems that incorporate wax esters, these assays can be used to study the rate of carrier degradation and drug release in the presence of physiological lipases.

Troubleshooting

• High Blank Values (Titrimetric Assay): This may be due to the presence of free fatty acids in the substrate. Consider purifying the palmitoleyl stearate or using a freshly prepared batch.

• Low Signal-to-Noise Ratio (Spectrophotometric Assay): Optimize the concentrations of the coupled enzymes (ACS, ACO, HRP) and the chromogenic substrate. Ensure the lipase concentration is within the linear range of the assay.

• Poor Substrate Emulsion Stability: Increase the sonication time or adjust the concentration of bile salts. A stable emulsion is critical for reproducible results.

By providing standardized and adaptable protocols, these application notes aim to facilitate the use of palmitoleyl stearate as a valuable substrate for advancing our understanding and application of lipase activity.

Application Notes and Protocols: Stable Isotope Labeling of Palmitoleyl Stearate for Metabolic Tracing

Abstract

These application notes provide a comprehensive overview and detailed protocols for utilizing stable isotope-labeled Palmitoleyl stearate (B1226849) to trace its metabolic fate. Palmitoleyl stearate is a wax ester composed of palmitoleic acid and stearyl alcohol. By labeling either the fatty acid or fatty alcohol moiety with stable isotopes such as Carbon-13 (¹³C), researchers can track its absorption, hydrolysis, and the subsequent incorporation of its constituent parts into various lipid pools and metabolic pathways. This methodology is invaluable for professionals in metabolic research, lipidomics, and drug development for investigating lipid metabolism, energy storage, and the pathophysiology of metabolic diseases. The protocols provided cover the conceptual synthesis of the tracer, in vitro experimental design using cultured cells, and sample analysis via Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction and Principle

Wax esters, such as Palmitoleyl stearate, are neutral lipids that serve as energy storage molecules in various organisms. In mammals, dietary wax esters are hydrolyzed by esterases into their constituent fatty acid and fatty alcohol. These components are then absorbed and enter systemic circulation to be metabolized.

Stable isotope labeling is a powerful technique that replaces a naturally abundant atom (e.g., ¹²C) with its heavier, non-radioactive counterpart (e.g., ¹³C).[1] This "label" increases the mass of the molecule without significantly altering its chemical properties or metabolic behavior.[1] Using mass spectrometry (MS), the labeled molecule and its downstream metabolites can be distinguished from their unlabeled, endogenous counterparts by their mass-to-charge ratio (m/z).[1][2]

This document outlines the use of ¹³C-labeled Palmitoleyl stearate to trace the metabolic fate of its components. Upon administration, the labeled wax ester is expected to be hydrolyzed, releasing a labeled fatty acid (e.g., [¹³C]-Palmitoleate) and/or a labeled fatty alcohol ([¹³C]-Stearyl alcohol). These labeled precursors can then be tracked as they are oxidized for energy or incorporated into more complex lipids like triglycerides (TAGs), phospholipids (B1166683) (PCs), and cholesteryl esters (CEs).[2][3]

Metabolic Pathway and Experimental Overview

The central hypothesis is that ingested Palmitoleyl stearate is not metabolized whole but is first broken down. The resulting palmitoleate (B1233929) and stearyl alcohol/stearic acid then enter their respective metabolic pools. Stearyl alcohol can be oxidized to stearic acid, which can then be desaturated to oleic acid by Stearoyl-CoA Desaturase-1 (SCD1).[4][5][6] Palmitoleate can be directly incorporated into various lipid species.

Caption: Proposed metabolic fate of stable isotope-labeled Palmitoleyl stearate.

The overall experimental workflow involves synthesizing the labeled tracer, administering it to a biological system (e.g., cultured cells), extracting lipids at various time points, analyzing the extracts by LC-MS/MS, and performing data analysis to determine the distribution of the isotopic label.

Caption: General experimental workflow for metabolic tracing studies.

Protocols

Protocol 1: Conceptual Synthesis of [U-¹³C₁₆]-Palmitoleyl Stearate

This protocol describes a general method for the synthesis of a wax ester via lipase-catalyzed esterification, a common and efficient method.[7] The label is on the palmitoleate moiety.

Materials:

• [U-¹³C₁₆]-Palmitoleic acid (Tracer)

• Stearyl alcohol (Unlabeled)

• Immobilized lipase (B570770) (e.g., from Candida antarctica, Novozym 435)

• Solvent-free system or a non-polar solvent (e.g., hexane)

• Rotary evaporator

• Reaction vessel with temperature control and agitation

Procedure:

• Substrate Preparation: In a reaction vessel, combine [U-¹³C₁₆]-Palmitoleic acid and stearyl alcohol. A slight molar excess of one substrate may be used to drive the reaction to completion; a 1:1.2 molar ratio (acid:alcohol) is a good starting point.

• Enzyme Addition: Add immobilized lipase to the mixture. A typical starting dosage is 5-10% by weight of the fatty acid.[7]

• Reaction Conditions:

  • Incubate the reaction at a controlled temperature, typically between 40-70°C, depending on the specific lipase used.[7]

  • Provide constant agitation (e.g., 200 rpm) to ensure proper mixing.

  • If run in a solvent-free system, applying a vacuum can help remove the water produced during esterification, driving the equilibrium towards product formation.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots over time and analyzing them via Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of substrates and the appearance of the wax ester product.

• Enzyme Removal: Once the reaction is complete (typically 8-24 hours), separate the immobilized lipase from the product mixture by simple filtration. The enzyme can often be washed and reused.

• Purification:

  • If a solvent was used, remove it using a rotary evaporator.

  • Purify the resulting [U-¹³C₁₆]-Palmitoleyl stearate from any remaining unreacted substrates using column chromatography on silica (B1680970) gel.

• Verification: Confirm the identity and purity of the final product using ¹H-NMR, ¹³C-NMR, and high-resolution mass spectrometry.

Protocol 2: In Vitro Metabolic Tracing in HepG2 Cells

This protocol details the procedure for tracing the metabolism of labeled Palmitoleyl stearate in a human hepatocyte cell line, HepG2, a common model for studying liver lipid metabolism.[8][9]

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Fatty acid-free Bovine Serum Albumin (BSA)

• [U-¹³C₁₆]-Palmitoleyl stearate stock solution (in ethanol (B145695) or DMSO)

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., Folch method: Chloroform (B151607):Methanol (B129727) 2:1)

• Cell scraper

Procedure:

• Cell Culture: Culture HepG2 cells in standard medium until they reach ~80% confluency in 6-well plates.

• Tracer Preparation:

  • Prepare a stock solution of the labeled wax ester.

  • Complex the labeled Palmitoleyl stearate to fatty acid-free BSA. A typical molar ratio is 2:1 (lipid:BSA). Briefly, dissolve the lipid in a small volume of ethanol, then add it dropwise to a warm (37°C) BSA solution in serum-free medium while vortexing.

  • Prepare a final treatment medium with the labeled lipid-BSA complex at a working concentration (e.g., 50-200 µM).

• Tracer Administration:

  • Aspirate the standard culture medium from the cells.

  • Wash the cells twice with sterile PBS.

  • Add the treatment medium containing the labeled tracer to the cells. Incubate for various time points (e.g., 0, 1, 4, 8, 24 hours).[8][10]

• Sample Collection:

  • At each time point, aspirate the medium.

  • Place the plate on ice and wash the cell monolayer twice with ice-cold PBS to stop metabolic activity.

  • Aspirate all PBS. Add 1 mL of ice-cold methanol and use a cell scraper to detach the cells.

  • Transfer the cell suspension to a glass tube for lipid extraction. Store at -80°C until analysis.

Protocol 3: Lipid Extraction and LC-MS/MS Analysis

This protocol outlines the extraction of total lipids from the cell samples and their subsequent analysis by LC-MS/MS to identify and quantify labeled species.

Materials:

• Chloroform, Methanol, Water (LC-MS grade)

• Internal standards (e.g., deuterated lipid standards for various classes like PC, TAG, CE)

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole or Q-TOF mass spectrometer)

• C18 reverse-phase LC column

Procedure:

• Lipid Extraction (Folch Method):

  • To the 1 mL methanol cell suspension, add 2 mL of chloroform to achieve a 2:1 chloroform:methanol ratio.

  • Add an appropriate amount of internal standard mixture.

  • Vortex vigorously for 1 minute and incubate at room temperature for 30 minutes.

  • Add 0.8 mL of 0.9% NaCl solution to induce phase separation. Vortex again and centrifuge at low speed (e.g., 2000 x g) for 10 minutes.

  • Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in a known volume of a suitable solvent (e.g., 100 µL of Methanol:Chloroform 1:1) for LC-MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Separate the lipid classes using a reverse-phase C18 column with a gradient of mobile phases, such as (A) water with acetonitrile (B52724) and formic acid, and (B) isopropanol (B130326) with acetonitrile and formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in both positive and negative ion modes to detect different lipid classes.

  • Detection: Use full scan mode to identify potential metabolites. For quantification, use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) to specifically track the mass transitions for the expected labeled lipids.[2][11] For example, to trace [U-¹³C₁₆]-Palmitoleate incorporation into a triglyceride like tripalmitolein, one would monitor the m/z shift corresponding to the incorporation of one, two, or three labeled acyl chains.

Data Presentation and Interpretation

Quantitative data from metabolic tracing experiments should be presented clearly to show the dynamic changes in lipid pools over time.

Table 1: Incorporation of ¹³C-Labeled Fatty Acids into Placental Lipid Classes

This table is adapted from a study tracing ¹³C-labeled palmitic acid (¹³C-PA) and oleic acid (¹³C-OA) in human placental explants, demonstrating how data on the distribution of a labeled precursor can be presented.[10] A similar table could be generated for the metabolites of labeled Palmitoleyl stearate.

Time Point	Labeled Precursor	Phosphatidylcholines (PCs)	Triacylglycerols (TAGs)
48 hours	¹³C-PA	74% of labeled lipids	-
48 hours	¹³C-OA	45% of labeled lipids	53% of labeled lipids
Data shows the percentage distribution of the label into major lipid classes after 48 hours of incubation.[10]

Table 2: Mean Residence Times (MRTs) of Saturated Fatty Acids in Plasma Lipoproteins

This table, adapted from a study on the metabolism of different saturated fatty acids in humans, illustrates how kinetic parameters can be compared.[3] Similar analysis could reveal the turnover rate of palmitoleate derived from the wax ester.

Fatty Acid Tracer	Lipoprotein	MRT in Triglycerides (hours)	MRT in Phospholipids (hours)
Myristate	TRL, IDL, LDL, HDL	8.6 - 9.9	6.7 - 10.9
Palmitate	TRL, IDL, LDL, HDL	12.7 - 15.3	19.6 - 21.3
Stearate	TRL, IDL, LDL, HDL	10.7 - 15.5	17.8 - 19.9
TRL: Triglyceride-rich lipoproteins; IDL: Intermediate-density lipoprotein; LDL: Low-density lipoprotein; HDL: High-density lipoprotein. Data from human studies.[3]

Data Analysis Workflow

Caption: Logical workflow for processing stable isotope tracer data from LC-MS.

Applications and Significance

The use of stable isotope-labeled Palmitoleyl stearate provides a powerful tool for:

• Studying Wax Ester Digestion and Absorption: Quantifying the rate of hydrolysis and subsequent uptake of the fatty acid and fatty alcohol components in the gut.

• Investigating Liver Lipid Metabolism: Tracing the incorporation of palmitoleate and stearate into hepatic triglyceride and phospholipid pools, which is crucial for understanding diseases like Non-Alcoholic Fatty Liver Disease (NAFLD).[8]

• Elucidating Inter-organ Lipid Trafficking: Following the appearance of labeled lipids in plasma lipoproteins to understand how these fatty acids are transported and delivered to peripheral tissues.[3]

• Drug Development: Assessing the impact of therapeutic compounds on lipid metabolism by measuring changes in the flux of labeled fatty acids through specific pathways.

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ckisotopes.com [ckisotopes.com]
• 3. Comparative lipoprotein metabolism of myristate, palmitate, and stearate in normolipidemic men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The fate and intermediary metabolism of stearic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Metabolism of 13C-Labeled Fatty Acids in Term Human Placental Explants by Liquid Chromatography-Mass Spectrometry [pubmed.ncbi.nlm.nih.gov]
• 11. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]

Technical Notes & Optimization

Preventing degradation of Palmitoleyl stearate during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of Palmitoleyl stearate (B1226849) during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is Palmitoleyl stearate and why is it prone to degradation?

Palmitoleyl stearate is a wax ester composed of palmitoleic acid (a monounsaturated fatty acid) and stearyl alcohol. Its susceptibility to degradation stems from two primary chemical features: the ester linkage and the double bond in the palmitoleyl chain. The ester bond is vulnerable to hydrolysis, while the double bond is a prime target for oxidation.

Q2: What are the main degradation pathways for Palmitoleyl stearate during sample preparation?

The two principal degradation pathways are:

• Hydrolysis: The ester bond can be cleaved by water, a reaction catalyzed by acids, bases, or enzymes (lipases and esterases), resulting in the formation of palmitoleic acid and stearyl alcohol.

• Oxidation: The double bond in the palmitoleyl moiety is susceptible to attack by reactive oxygen species. This process can be initiated by factors such as heat, light, and the presence of metal ions, leading to the formation of various oxidation products like peroxides, aldehydes, and ketones.[1]

Q3: How can I minimize oxidation during sample preparation?

To minimize oxidation, it is crucial to limit the sample's exposure to oxygen, light, and heat. This can be achieved by:

• Working under an inert atmosphere (e.g., nitrogen or argon).

• Using amber-colored glassware or wrapping containers in aluminum foil to protect from light.

• Maintaining low temperatures throughout the sample preparation process.

• Adding antioxidants to the solvents used for extraction and storage.

Q4: Which antioxidants are most effective for protecting Palmitoleyl stearate?

The choice of antioxidant can depend on the sample matrix and the analytical method. Common and effective antioxidants for lipids include:

• Butylated hydroxytoluene (BHT): A synthetic antioxidant that is highly effective in organic solvents.

• Butylated hydroxyanisole (BHA): Another synthetic antioxidant often used in combination with BHT.

• Tocopherols (Vitamin E): Natural antioxidants that are effective in protecting unsaturated fatty acids.

• Ascorbyl palmitate: A fat-soluble form of Vitamin C that can also act as an effective antioxidant.

The effectiveness of an antioxidant can be influenced by its concentration and the presence of other components in the sample.

Q5: How can I prevent enzymatic hydrolysis of Palmitoleyl stearate?

If your sample contains active enzymes like lipases or esterases, it is essential to deactivate them early in the sample preparation process. This can be achieved by:

• Solvent quenching: Immediately homogenizing the sample in a solvent mixture that denatures enzymes, such as chloroform (B151607)/methanol.

• Heat inactivation: Briefly heating the sample to a temperature that denatures enzymes (caution should be exercised to avoid inducing thermal oxidation).

• Using enzyme inhibitors: Adding specific inhibitors for lipases and esterases to the extraction buffer.

Troubleshooting Guides

This section provides solutions to common problems encountered during the sample preparation of Palmitoleyl stearate.

Issue 1: Low recovery of Palmitoleyl stearate after extraction.

Possible Cause	Troubleshooting Step
Incomplete extraction	Optimize the solvent system. A mixture of a polar and a non-polar solvent, such as chloroform/methanol or hexane (B92381)/isopropanol, is often effective for extracting lipids. Ensure thorough homogenization and sufficient extraction time.
Hydrolysis during extraction	If the sample is aqueous or contains active enzymes, pre-treat it to denature enzymes (e.g., with a solvent quench). Ensure the pH of the extraction medium is neutral, as acidic or basic conditions can catalyze hydrolysis.[2]
Adsorption to labware	Use glassware and avoid plastic containers, as lipids can adsorb to plastic surfaces. Rinsing glassware with the extraction solvent can help recover any adsorbed analyte.

Issue 2: Evidence of oxidation in the sample (e.g., unexpected peaks in chromatogram, discoloration).

Possible Cause	Troubleshooting Step
Exposure to oxygen	Purge all solvents with an inert gas like nitrogen or argon before use. Conduct extraction and solvent evaporation steps under a gentle stream of nitrogen.
Exposure to light	Use amber glass vials or wrap containers with aluminum foil. Minimize the sample's exposure to ambient light.
Presence of metal ions	Use high-purity solvents and reagents. If metal contamination is suspected, consider using a chelating agent like EDTA in aqueous extraction steps.
Inadequate antioxidant protection	Add an antioxidant (e.g., BHT at 0.01-0.05%) to your extraction and storage solvents.
High temperatures	Avoid excessive heat during solvent evaporation. Use a gentle stream of nitrogen at room temperature or a rotary evaporator at a controlled, low temperature.

Issue 3: Inconsistent quantitative results.

Possible Cause	Troubleshooting Step
Sample degradation during storage	Store lipid extracts at low temperatures (-20°C or preferably -80°C) under an inert atmosphere. Ensure storage vials are tightly sealed to prevent solvent evaporation and oxygen entry.
Incomplete derivatization (for GC analysis)	If using gas chromatography, ensure the derivatization reaction goes to completion. Optimize the reaction time, temperature, and reagent concentration.
Non-linear detector response (HPLC-ELSD)	For High-Performance Liquid Chromatography with an Evaporative Light Scattering Detector, the response can be non-linear. Construct a multi-point calibration curve to accurately quantify the analyte.[3]
Matrix effects	The sample matrix can interfere with ionization in mass spectrometry or affect detector response. Use an internal standard that is structurally similar to Palmitoleyl stearate to correct for matrix effects and variations in sample preparation.

Data Presentation

Table 1: Comparison of Extraction Solvents for Wax Esters

Solvent System	Typical Extraction Efficiency (%)	Notes
n-Hexane	77%	Good for non-polar lipids, may require longer extraction times.[4]
Dichloromethane	86%	Effective for a broad range of lipids, but can be more aggressive.[4]
Chloroform/Methanol (2:1, v/v)	>90%	A widely used and highly efficient solvent mixture for total lipid extraction.
Hexane/Isopropanol (3:2, v/v)	85-95%	A less toxic alternative to chloroform-based systems.

Table 2: Stability of Unsaturated Fatty Acid Methyl Esters under Different Storage Conditions

Storage Condition	Antioxidant	Stability after 90 days (Remaining %)
20°C, in air	None	Significant degradation
20°C, in air	TBHQ	Stable
30°C, in air	None	Severe degradation
30°C, in air	TBHQ	Some degradation
50°C (fluctuating), in air	None	Complete degradation
50°C (fluctuating), in air	TBHQ	Significant degradation
Airtight container, <30°C	None	Stable

Data adapted from a study on sunflower seed oil esters, which are rich in unsaturated fatty acids. TBHQ (tert-Butylhydroquinone) is a synthetic antioxidant.

Experimental Protocols

Protocol 1: General Lipid Extraction for Palmitoleyl Stearate Analysis

This protocol is a modified Folch method suitable for the extraction of Palmitoleyl stearate from biological tissues.

• Homogenization: Homogenize the sample in a 2:1 (v/v) mixture of chloroform:methanol containing 0.01% BHT to a final dilution of 20-fold the sample volume. Perform this step on ice.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex briefly and centrifuge at low speed to separate the phases.

• Collection of Lipid Layer: Carefully collect the lower chloroform layer containing the lipids using a glass Pasteur pipette.

• Washing: Wash the chloroform layer with a 1:1 (v/v) mixture of methanol:water to remove non-lipid contaminants. Centrifuge and collect the lower phase.

• Drying: Dry the final chloroform extract under a gentle stream of nitrogen.

• Storage: Re-dissolve the dried lipid extract in a small volume of chloroform or hexane containing 0.01% BHT and store at -80°C in an amber glass vial.

Protocol 2: Solid-Phase Extraction (SPE) for Wax Ester Enrichment

This protocol can be used to isolate wax esters from a total lipid extract.

• Column Preparation: Condition a silica (B1680970) gel SPE cartridge by washing with hexane.

• Sample Loading: Dissolve the dried lipid extract in a small volume of hexane and load it onto the SPE cartridge.

• Elution of Neutral Lipids: Elute neutral lipids, including wax esters, with a non-polar solvent like hexane or a mixture of hexane and diethyl ether (e.g., 98:2, v/v).

• Elution of Polar Lipids: More polar lipids can be eluted subsequently with solvents of increasing polarity if desired.

• Analysis: The fraction containing the wax esters can be dried down and reconstituted in an appropriate solvent for GC-MS or HPLC-ELSD analysis.

Visualizations

Caption: Degradation pathways of Palmitoleyl stearate.

Caption: General experimental workflow for Palmitoleyl stearate analysis.

Caption: Logical troubleshooting workflow for Palmitoleyl stearate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Wax ester-synthesizing activity of lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Troubleshooting peak tailing in HPLC analysis of Palmitoleyl stearate

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Palmitoleyl stearate (B1226849) and other long-chain wax esters.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing in the HPLC analysis of Palmitoleyl stearate?

A1: The most frequent cause of peak tailing for hydrophobic compounds like Palmitoleyl stearate is secondary interactions between the analyte and the stationary phase. These unwanted interactions can occur with active sites, such as residual silanol (B1196071) groups on silica-based columns, leading to a non-ideal chromatographic peak shape.[1][2][3] Other significant causes include column overload, improper mobile phase composition, and extra-column volume.[2]

Q2: What type of HPLC column is recommended for analyzing Palmitoleyl stearate?

A2: For the analysis of hydrophobic, long-chain compounds like wax esters, a C30 reversed-phase column is highly recommended over a standard C18 column.[1][2] C30 columns provide greater shape selectivity, which is advantageous for separating structurally similar and highly lipophilic molecules, leading to improved resolution and peak shape.[1][2]

Q3: How does temperature affect the analysis of Palmitoleyl stearate?

A3: Elevated column temperatures, typically between 40°C and 60°C, can significantly improve the peak shape and resolution for wax esters.[4][5] Higher temperatures reduce the viscosity of the mobile phase, enhance the solubility of the waxy analyte, and improve mass transfer kinetics, all of which contribute to sharper, more symmetrical peaks.[5]

Q4: What are suitable mobile phases for the HPLC analysis of wax esters?

A4: Due to the non-polar nature of Palmitoleyl stearate, a non-aqueous reversed-phase (NARP) approach is often successful. Gradient elution with mobile phases consisting of solvents like methanol (B129727), chloroform (B151607), acetonitrile, and/or isopropanol (B130326) is commonly used.[1][2][5] For instance, a gradient of methanol and chloroform has been shown to be effective for separating a variety of commercial waxes.[1][2]

Q5: How should I prepare a Palmitoleyl stearate sample for HPLC analysis?

A5: Palmitoleyl stearate, being a waxy solid, needs to be fully dissolved in a suitable organic solvent before injection. A common approach is to dissolve the sample in a mixture of chloroform and methanol.[4] Gentle heating may be necessary to ensure complete dissolution. It is crucial that the sample solvent is compatible with the initial mobile phase to prevent on-column precipitation.

Troubleshooting Guide: Peak Tailing

Peak tailing is a common problem in HPLC that can compromise resolution and the accuracy of quantification. This guide provides a systematic approach to troubleshooting peak tailing in the analysis of Palmitoleyl stearate.

Diagram: Troubleshooting Workflow for Peak Tailing

References

• 1. tandfonline.com [tandfonline.com]
• 2. Item - Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Improving the yield of Palmitoleyl stearate chemical synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of Palmitoleyl stearate (B1226849) synthesized via chemical methods.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Palmitoleyl stearate?

A1: The most common and direct method is the Fischer esterification of stearic acid with palmitoleyl alcohol. This reaction involves combining the two reactants in the presence of an acid catalyst and removing the water byproduct to drive the reaction toward the formation of the wax ester.

Q2: Which catalysts are most effective for this synthesis?

A2: A variety of catalysts can be employed:

• Acid Catalysts: Strong mineral acids such as sulfuric acid (H₂SO₄) or organic acids like p-toluenesulfonic acid (PTSA) are widely used for their efficiency.

• Enzymatic Catalysts: Lipases, particularly from Candida and Rhizomucor species, offer a more environmentally friendly ("green") alternative, operating under milder conditions which can prevent degradation of unsaturated components like palmitoleyl alcohol.

• Heterogeneous Catalysts: Solid acid catalysts, such as tungsten oxide supported on zirconia, can also be used, simplifying catalyst removal after the reaction.

Q3: How can I monitor the reaction's progress?

A3: Reaction progress can be tracked by observing the depletion of reactants or the formation of the product. A standard method is to measure the acid value (AV) of the reaction mixture over time; the AV decreases as the stearic acid is consumed. Alternatively, techniques like Fourier-Transform Infrared (FTIR) spectroscopy can be used to monitor the disappearance of the carboxylic acid's broad O-H peak and the appearance of the ester's characteristic C=O carbonyl peak.

Q4: Should the reaction be performed with or without a solvent?

A4: Both solvent-free and solvent-based systems are viable. Solvent-free systems are often preferred for being more environmentally friendly and having higher volumetric productivity. However, using a non-polar organic solvent like hexane (B92381) or isooctane (B107328) can help dissolve the reactants, especially at lower temperatures, and can aid in the azeotropic removal of water when using a Dean-Stark apparatus.

Troubleshooting Guide

Problem 1: Consistently Low Product Yield

Low yield is the most common challenge in esterification, which is an equilibrium-limited reaction.

Potential Cause	Recommended Solution
Incomplete Reaction (Equilibrium)	The formation of water as a byproduct can push the reaction equilibrium back towards the reactants (hydrolysis). Solution: Actively remove water from the reaction mixture using a Dean-Stark trap or by adding molecular sieves. Alternatively, use a slight molar excess (1.1-1.5x) of one reactant (typically the less expensive one) to shift the equilibrium towards the product.
Insufficient Catalyst Activity	The catalyst may be old, deactivated by moisture, or used in an insufficient quantity. Solution: For acid catalysts, a concentration of 0.5–2.0% (w/w) of total reactants is generally effective. Ensure the catalyst is fresh. For enzymatic catalysts, verify the specified activity and storage conditions.
Suboptimal Reaction Temperature	The temperature may be too low for the reaction to proceed at a reasonable rate or so high that it causes reactant/product degradation. Solution: For acid-catalyzed reactions, temperatures between 120-160°C are common. For enzymatic synthesis, temperatures are typically lower, in the 45-65°C range, to avoid enzyme denaturation. Optimize the temperature in small increments.
Inadequate Reaction Time	The reaction may not have had sufficient time to reach completion. Solution: Extend the reaction time and monitor the progress using TLC or by measuring the acid value until it stabilizes.

Problem 2: Product Purity Issues

The final product may be contaminated with unreacted starting materials or byproducts.

Potential Cause	Recommended Solution
Presence of Unreacted Stearic Acid	Residual acid can be detected by a high acid value in the final product or a broad O-H stretch in the FTIR spectrum. Solution: Wash the crude product with a dilute aqueous base solution (e.g., 5% sodium bicarbonate) to neutralize and remove the unreacted acid. Follow with several washes with distilled water to remove residual salts.
Presence of Unreacted Palmitoleyl Alcohol	The presence of residual alcohol can be difficult to remove due to its similar polarity to the wax ester. Solution: Optimize the reaction stoichiometry to ensure near-complete consumption of the alcohol. For purification, silica (B1680970) gel column chromatography using a non-polar eluent system (e.g., a hexane/ethyl acetate (B1210297) gradient) is highly effective.
Formation of Byproducts (e.g., Ethers, Anhydrides)	High temperatures and strong acid catalysts can lead to side reactions like the dehydration of the alcohol to form ethers or the formation of stearic anhydride (B1165640). Solution: Lower the reaction temperature and consider using a milder catalyst. Ensure the molar ratio of alcohol to acid is appropriate to disfavor anhydride formation.
Product Discoloration	A yellow or brown hue can indicate degradation of the starting materials or product, particularly the unsaturated palmitoleyl alcohol, at high temperatures. Solution: Lower the reaction temperature, reduce the reaction time, and consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Data on Reaction Optimization

The following tables summarize quantitative data from studies on the synthesis of similar wax esters, illustrating the impact of key parameters on product yield.

Table 1: Effect of Reaction Parameters on Enzymatic Cetyl Octanoate Synthesis (Novozym® 435)

Parameter	Range Studied	Optimal Value	Effect on Yield
Reaction Time (h)	1 - 5	3.75	Yield increases significantly with time.
Temperature (°C)	45 - 65	65	Higher temperature increases reaction rate and yield.
Substrate Molar Ratio (Acid:Alcohol)	1:1 - 3:1	~2:1	Yield increases up to a 2:1 ratio, then slightly decreases.
Enzyme Amount (% w/w)	10 - 50	20	Higher enzyme amount increases yield, but with diminishing returns.

Table 2: Influence of Catalyst Concentration on Esterification Yield

Catalyst	Reactants	Catalyst Conc. (% w/w)	Yield (%)
H₂SO₄	Stearic Acid + Methanol	1.0	~95%
KOH	Stearic Acid + Stearyl Alcohol	3.0	High (not quantified)
Lipozyme RM IM	Cetyl Alcohol + Octanoic Acid	30%	94%

Experimental Protocols

Exemplary Protocol: Acid-Catalyzed Synthesis of a Wax Ester (Adapted for Palmitoleyl Stearate)

This protocol is adapted from the synthesis of stearyl stearate and serves as a starting point for the synthesis of Palmitoleyl stearate.

Materials:

• Stearic Acid (1.0 eq)

• Palmitoleyl Alcohol (1.05 eq)

• p-Toluenesulfonic acid (PTSA) (0.02 eq)

• Toluene (B28343) (or other suitable solvent for azeotropic water removal)

• 5% Sodium Bicarbonate (NaHCO₃) aqueous solution

• Saturated Sodium Chloride (NaCl) aqueous solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Charging Reactants: Add stearic acid, palmitoleyl alcohol, PTSA, and toluene to the flask.

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is evolved (typically 4-8 hours).

• Monitoring: Monitor the reaction's progress by TLC (staining with permanganate (B83412) to visualize the alcohol and ester) or by measuring the acid value of an aliquot.

• Work-up: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with 5% NaHCO₃ solution, water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude wax ester by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient to separate the product from any unreacted alcohol or byproducts.

Visualizations

Caption: Experimental workflow for the acid-catalyzed synthesis of Palmitoleyl stearate.

Stability testing of Palmitoleyl stearate under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability testing of Palmitoleyl stearate (B1226849) under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Palmitoleyl stearate?

A1: Palmitoleyl stearate is susceptible to two primary degradation pathways:

• Hydrolysis: The ester linkage can be cleaved by acid or base catalysis, or enzymatically, to yield palmitoleic acid and stearyl alcohol.

• Oxidation: The double bond in the palmitoleyl moiety is vulnerable to oxidation. This can lead to the formation of peroxides, aldehydes, ketones, and carboxylic acids, potentially resulting in polymerization or the formation of insoluble gums.[1]

Q2: What are the optimal storage conditions for Palmitoleyl stearate to ensure its long-term stability?

A2: To minimize degradation, Palmitoleyl stearate should be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon, to protect it from oxygen and moisture.[2][3] For long-term storage, it is recommended to keep it at -20°C or below in the dark.[2][4] Avoid repeated freeze-thaw cycles.

Q3: I am observing unexpected peaks in my chromatogram during a stability study. What could be the cause?

A3: Unexpected peaks are likely degradation products. Depending on the analytical method, these could correspond to hydrolyzed products (palmitoleic acid, stearyl alcohol) or various oxidation products. It is also possible that impurities are being leached from plastic storage containers. It is recommended to use glass containers with Teflon-lined caps (B75204) for storing lipids and their solutions.

Q4: How can I develop a stability-indicating analytical method for Palmitoleyl stearate?

A4: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from its degradants, impurities, or excipients. To develop such a method, forced degradation studies are essential. This involves subjecting Palmitoleyl stearate to stress conditions like acid, base, oxidation, heat, and light to intentionally generate degradation products. The analytical method, typically HPLC or GC, must then be able to resolve the parent drug from all the generated degradation products.

Troubleshooting Guides

Issue 1: Rapid Decrease in Purity of Palmitoleyl Stearate During Storage

Possible Cause	Troubleshooting Step
Exposure to Oxygen	Purge the headspace of the storage container with an inert gas (nitrogen or argon) before sealing.
Exposure to Light	Store the sample in an amber vial or in a light-blocking container.
Inappropriate Storage Temperature	Ensure the storage temperature is consistently maintained at or below -20°C. Use a calibrated thermometer to verify freezer temperature.
Presence of Moisture	Store in a desiccator or ensure the container is tightly sealed to prevent moisture ingress, which can lead to hydrolysis.
Contamination with Catalysts	Ensure all glassware and equipment are thoroughly cleaned to remove any traces of acids, bases, or metal ions that could catalyze degradation.

Issue 2: Inconsistent Results in Stability Testing

Possible Cause	Troubleshooting Step
Sample Heterogeneity	Ensure the bulk sample is homogenous before aliquoting for stability studies. For solid samples, this may involve grinding and mixing.
Inconsistent Sample Handling	Standardize the sample handling procedure. For example, if the sample needs to be warmed to room temperature before analysis, ensure the time and temperature are consistent for all samples.
Analytical Method Variability	Validate the analytical method for precision, accuracy, and robustness. Use a system suitability test before each analytical run to ensure the instrument is performing correctly.
Leaching from Containers	Use high-quality, inert containers (e.g., borosilicate glass with PTFE-lined caps) for both storage and sample preparation.

Data Presentation

Table 1: Stability of Palmitoleyl Stearate Under Different Temperature and Humidity Conditions (6 Months)

Storage Condition	Purity (%)	Major Degradant 1 (%)	Major Degradant 2 (%)
25°C / 60% RH	92.5	4.8 (Oxidation Product A)	2.1 (Palmitoleic Acid)
40°C / 75% RH	85.3	9.2 (Oxidation Product A)	4.5 (Palmitoleic Acid)
5°C	99.1	0.5 (Oxidation Product A)	0.2 (Palmitoleic Acid)
-20°C	99.8	< 0.1	< 0.1

Table 2: Forced Degradation of Palmitoleyl Stearate

Stress Condition	Duration	Purity (%)	Major Degradant (%)
0.1 M HCl, 60°C	24 hours	91.2	8.5 (Palmitoleic Acid)
0.1 M NaOH, 60°C	12 hours	89.8	9.9 (Palmitoleic Acid)
3% H₂O₂, RT	48 hours	90.5	9.1 (Oxidation Product B)
80°C	72 hours	96.3	3.2 (Oxidation Product A)
Photostability (ICH Q1B)	-	98.7	1.1 (Oxidation Product C)

Experimental Protocols

Protocol 1: HPLC Method for Purity and Degradation Product Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Isocratic elution with Acetonitrile:Isopropanol (70:30 v/v)

• Flow Rate: 1.0 mL/min

• Detector: Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD)

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Sample Preparation: Dissolve a known amount of Palmitoleyl stearate in the mobile phase to a final concentration of 1 mg/mL.

Protocol 2: Peroxide Value (PV) Determination

The peroxide value, a measure of initial oxidation, can be determined using standard methods such as the AOCS Official Method Cd 8-53. This titration-based method involves the reaction of the sample with a potassium iodide solution in the presence of a solvent, followed by titration of the liberated iodine with a standardized sodium thiosulfate (B1220275) solution.

Visualizations

Caption: Workflow for conducting a stability study of Palmitoleyl stearate.

Caption: Degradation of Palmitoleyl stearate via hydrolysis and oxidation.

References

• 1. sae.org [sae.org]
• 2. tsapps.nist.gov [tsapps.nist.gov]
• 3. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]

Matrix effects in the analysis of Palmitoleyl stearate from biological samples

Welcome to the technical support center for the analysis of Palmitoylethanolamide (PEA) from biological samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of PEA?

A: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which negatively affects the accuracy, precision, and sensitivity of quantitative results for PEA.[1][2] In biological samples, these interfering components can include phospholipids (B1166683), salts, proteins, and other endogenous metabolites.[1][3]

Q2: What are the primary causes of matrix effects in the analysis of PEA from biological fluids like plasma or serum?

A: Plasma and serum are complex matrices rich in proteins and lipids.[2] The most significant cause of matrix effects in lipid analysis, including for PEA, are phospholipids.[1][4] These molecules are often co-extracted with PEA and can co-elute during chromatographic separation, competing for ionization in the mass spectrometer's source and causing ion suppression.[4][5]

Q3: How can I determine if my PEA analysis is being affected by matrix effects?

A: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method. A constant flow of a standard PEA solution is infused into the mass spectrometer after the LC column. An injection of a blank matrix extract is then made. Any dips in the constant signal indicate regions of ion suppression, while peaks indicate ion enhancement.[1][6]

• Post-Extraction Spiking: This is a quantitative approach. The response of PEA spiked into a blank matrix extract (that has already gone through the sample preparation process) is compared to the response of PEA in a clean solvent at the same concentration.[1][7] The ratio of these responses, known as the Matrix Factor (MF), quantifies the degree of signal suppression or enhancement.[2]

Q4: How can a stable isotope-labeled (SIL) internal standard, like PEA-d4, help mitigate matrix effects?

A: A SIL internal standard is the ideal tool to compensate for matrix effects.[8] Since a SIL IS (e.g., PEA-d4) is chemically identical to the analyte (PEA), it will have the same chromatographic retention time and experience the same degree of ion suppression or enhancement.[9][10] By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by the matrix effect is normalized, leading to more accurate and precise quantification.[10]

Q5: Besides matrix effects, are there other common issues to be aware of when analyzing PEA?

A: Yes, contamination is a significant concern. Unusually high levels of PEA have been observed in blank samples, traced back to contamination from common laboratory glassware, such as disposable glass Pasteur pipettes.[11][12] It is crucial to test all materials used during sample preparation for potential PEA contamination to avoid artificially inflated results.[11][12]

Troubleshooting Guides

Problem	Potential Cause(s)	Suggested Solution(s)
Low PEA signal intensity and poor reproducibility in plasma/serum samples.	Ion Suppression: High levels of co-eluting phospholipids are likely suppressing the PEA signal.[4][5]	1. Improve Sample Preparation: Implement a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) or a specific phospholipid removal plate (e.g., HybridSPE-Phospholipid) to remove interferences.[1][13]2. Optimize Chromatography: Adjust the LC gradient to better separate PEA from the region where phospholipids typically elute.[5][10]3. Use a SIL Internal Standard: Employ a deuterated internal standard like PEA-d4 to compensate for the signal suppression.[9]
High variability between replicate injections of the same extracted sample.	Inconsistent Matrix Effects: The composition of the co-eluting matrix components may be variable, causing inconsistent ionization.[4][13]Instrument Contamination: Buildup of phospholipids on the column or in the MS source can lead to erratic elution and ionization.[4]	1. Enhance Sample Cleanup: Use advanced techniques like Solid-Phase Extraction (SPE) to achieve cleaner extracts.[1][14]2. Implement Column Washing: Use a strong solvent wash at the end of each chromatographic run to clean the column.3. Check for System Contamination: Clean the MS ion source.
PEA detected in blank (matrix-free) samples.	System Contamination: Carryover from a previous high-concentration sample.Glassware Contamination: PEA can leach from certain types of disposable glass pipettes.[11][12]	1. Run Solvent Blanks: Inject several blanks consisting of the mobile phase to check for and wash out any system carryover.2. Test Glassware: Wash new glass Pasteur pipettes with an organic solvent and analyze the washout for PEA contamination before use in sample preparation.[11][12]
Poor recovery of both PEA and the internal standard.	Inefficient Extraction: The chosen sample preparation protocol (e.g., LLE or SPE) may not be optimized for PEA, leading to loss of the analyte and IS during the extraction steps.	1. Optimize Extraction Protocol: Re-evaluate the choice of extraction solvents (for LLE) or the sorbent, wash, and elution steps (for SPE). Ensure the pH and solvent polarity are optimal for PEA.2. Check Solvent-to-Plasma Ratio: For protein precipitation, a 3:1 or 4:1 ratio of acetonitrile (B52724) to plasma is a common starting point.[2]

Data Presentation

Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Phospholipid Removal Efficiency	Analyte Recovery	Pros	Cons	Reference(s)
Protein Precipitation (PPT)	Low to Medium	Variable	Simple, fast, and inexpensive.	Provides the least clean extract; high risk of significant matrix effects.[6]	[6][15]
Liquid-Liquid Extraction (LLE)	Medium	Good to High	Can provide cleaner extracts than PPT.	Can be labor-intensive and require large volumes of organic solvents.	[6][15]
Solid-Phase Extraction (SPE)	High	Good to High	Provides very clean extracts by effectively removing salts and phospholipids.[1]	Requires method development to optimize sorbent and solvents; can be more costly.[1][15]	[1][6][15]
HybridSPE®-Phospholipid	Very High (>99%)	High	Combines the simplicity of PPT with highly selective phospholipid removal.[1]	Higher cost per sample compared to other methods.[1]	[1]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects via Post-Extraction Spiking

This protocol allows for the quantitative determination of the Matrix Factor (MF).

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Spike PEA and its SIL internal standard (e.g., PEA-d4) into the final analysis solvent (e.g., mobile phase) at a known concentration.

  • Set B (Post-Extraction Spike): Process a blank biological matrix (e.g., plasma from a control group) through your entire extraction procedure. Spike PEA and the SIL-IS into the final, clean extract at the same concentration as Set A.[1][2]

  • Set C (Pre-Extraction Spike / Recovery): Spike PEA and the SIL-IS into the blank matrix sample before starting the extraction procedure. This set is used to evaluate extraction recovery.[1]

• Analyze Samples: Analyze all three sets of samples via LC-MS/MS.

• Calculate Matrix Factor (MF) and Recovery:

  • Matrix Factor (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • An MF of 100% indicates no matrix effect. An MF < 100% indicates ion suppression, and an MF > 100% indicates ion enhancement.

Protocol 2: General Liquid-Liquid Extraction (LLE) for PEA from Plasma

• Sample Preparation: To 100 µL of plasma in a glass tube, add the internal standard solution (e.g., PEA-d4).

• Protein Precipitation & Extraction: Add an appropriate volume of ice-cold acetonitrile (e.g., 300-400 µL) to precipitate proteins. Vortex vigorously for 30-60 seconds.[2]

• Phase Separation: Add an organic extraction solvent such as ethyl acetate (B1210297) or methyl tert-butyl ether. Vortex thoroughly to ensure mixing.

• Centrifugation: Centrifuge the samples to separate the aqueous and organic layers and pellet the precipitated proteins.

• Collection: Carefully transfer the upper organic layer to a clean tube, ensuring not to disturb the protein pellet.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of the initial mobile phase, vortex, and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: General Solid-Phase Extraction (SPE) for PEA from Plasma

This protocol uses a mixed-mode or polymeric reversed-phase SPE sorbent.

• Sample Pre-treatment: To 100 µL of plasma, add the internal standard. Dilute the sample with an acidic solution (e.g., 2% formic acid in water) to disrupt protein binding.[1]

• SPE Cartridge Conditioning: Condition the SPE cartridge sequentially with 1 mL of methanol (B129727), followed by 1 mL of water. Do not allow the sorbent to dry.[1]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash 1 (Polar Interferences): Wash the cartridge with 1 mL of an acidic aqueous solution (e.g., 0.1% formic acid in water) to remove salts.[1]

  • Wash 2 (Phospholipids): Wash the cartridge with 1 mL of a moderately non-polar solvent like methanol to remove phospholipids.[1]

• Elution: Elute the PEA and internal standard with 1 mL of a suitable organic solvent (e.g., acetonitrile or 5% ammonium (B1175870) hydroxide (B78521) in methanol).[1]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in the mobile phase for analysis.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. e-b-f.eu [e-b-f.eu]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Experimental and Pre-Analytical Considerations of Endocannabinoid Quantification in Human Biofluids Prior to Mass Spectrometric Analysis [mdpi.com]
• 9. Quantification of 24 circulating endocannabinoids, endocannabinoid-related compounds, and their phospholipid precursors in human plasma by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. longdom.org [longdom.org]
• 11. Identification of a Widespread Palmitoylethanolamide Contamination in Standard Laboratory Glassware - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Palmitoleyl Stearate Ionization in Mass Spectrometry

Welcome to the technical support center for the analysis of Palmitoleyl Stearate (B1226849) and other wax esters in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for overcoming common challenges in ionization efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is the signal for Palmitoleyl Stearate consistently low in my ESI-MS analysis?

A1: Palmitoleyl stearate is a wax ester, a class of nonpolar lipids.[1] Such molecules are challenging to analyze with Electrospray Ionization (ESI) because they lack easily ionizable functional groups. Direct protonation of wax esters in ESI is inefficient, leading to poor signal intensity.[2] Effective ionization typically requires the formation of adducts with cations like ammonium (B1175870) (NH₄⁺), sodium (Na⁺), or lithium (Li⁺).[2][3]

Q2: Which ionization technique is better for Palmitoleyl Stearate: ESI or APCI?

A2: Both ESI and Atmospheric Pressure Chemical Ionization (APCI) can be used, but they have different strengths.

• ESI is a "soft" ionization technique that, when optimized for adduct formation, can provide strong signals for the intact molecule with minimal fragmentation.[4] Ammonium adducts are particularly common and effective for wax ester analysis via ESI.

• APCI is often more suitable for neutral or nonpolar molecules and can yield protonated molecules ([M+H]⁺). However, APCI can sometimes cause more in-source fragmentation compared to ESI, which may complicate quantification. A notable advantage of APCI is that using acetonitrile (B52724) in the mobile phase can generate specific adducts that, upon fragmentation (MS/MS), help to localize double bonds within the structure.

The choice depends on the analytical goal. For robust quantification of the intact molecule, a well-optimized ESI method promoting a single adduct is often preferred. For detailed structural elucidation, APCI or specialized ESI-MS/MS techniques may be more powerful.

Q3: I see multiple adducts for my analyte ([M+NH₄]⁺, [M+Na]⁺, [M+K]⁺) in the same run. How can I get a single, consistent adduct for reliable quantification?

A3: The presence of multiple adducts is a common issue caused by various cations (e.g., Na⁺, K⁺) present in your sample, solvents, or from glassware. This variability can lead to dramatic inaccuracies in quantification. To promote the formation of a single, dominant adduct, you should:

• Use High-Purity Reagents: Utilize high-purity, LC-MS grade solvents and fresh reagents to minimize sodium and potassium contamination.

• Controlled Addition of a Modifier: Add a specific adduct-forming reagent to your mobile phase at a concentration sufficient to outcompete other stray cations. Adding 5-10 mM ammonium formate (B1220265) or ammonium acetate (B1210297) is a highly effective strategy to ensure the majority of your analyte signal is in the [M+NH₄]⁺ form.

Q4: How can I improve my signal-to-noise ratio even after promoting adduct formation?

A4: A poor signal-to-noise ratio can be due to ion suppression or suboptimal instrument settings.

• Chromatographic Separation: Palmitoleyl stearate may co-elute with more easily ionizable lipids (like phospholipids) that suppress its signal. Using liquid chromatography (LC) prior to MS analysis is crucial to separate it from interfering matrix components.

• Optimize Source Parameters: The efficiency of the ESI source is highly dependent on settings like spray voltage, sheath and auxiliary gas flow rates, and capillary and heater temperatures. A systematic optimization of these parameters is necessary to maximize the signal for your specific analyte and flow conditions.

• Sample Concentration: Ensure your sample is within the optimal concentration range for your instrument. Samples that are too concentrated can cause ion suppression, while those that are too dilute will naturally have a low signal.

Q5: How can I confirm the structure of Palmitoleyl Stearate, specifically the location of the double bond in the palmitoleyl group?

A5: Standard collision-induced dissociation (CID) of ammonium or sodium adducts may not provide fragments that definitively locate the double bond. Advanced strategies are required:

• APCI with Acetonitrile: As mentioned, using APCI with acetonitrile as a solvent can create specific adducts ([M+55]⁺•) that yield diagnostic fragments upon MS/MS, allowing for double bond localization.

• Lithium Adducts & Advanced Fragmentation: Forming lithium adducts ([M+Li]⁺) and using alternative fragmentation techniques like Ultraviolet Photodissociation (UVPD) can generate unique product ions that are highly informative for determining chain lengths and localizing double bonds.

Troubleshooting Guides

This section provides logical workflows to diagnose and solve common issues encountered during the analysis of Palmitoleyl Stearate.

Problem 1: Low or No Signal Intensity

If you are experiencing a weak or absent signal for Palmitoleyl Stearate, follow this troubleshooting workflow to identify and resolve the root cause.

Caption: Troubleshooting workflow for low signal intensity.

Problem 2: Inconsistent Adduct Formation and Poor Reproducibility

If your data shows fluctuating ratios between different adducts ([M+NH₄]⁺, [M+Na]⁺, etc.) across injections, leading to poor quantitative reproducibility, use this guide.

References

• 1. Wax Esters Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. Structural characterization of wax esters using ultraviolet photodissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Method Development for Trace-Level Detection of Palmitoleyl Stearate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the trace-level detection of Palmitoleyl stearate (B1226849).

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of Palmitoleyl stearate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

GC-MS Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Peak Intensity for Palmitoleyl stearate	- Low Volatility: Palmitoleyl stearate is a high molecular weight wax ester with low volatility, preventing it from reaching the detector. - Thermal Degradation: High temperatures in the injector or column can cause the analyte to degrade.[1] - Improper Derivatization: Incomplete or no derivatization to a more volatile form.	- Use a High-Temperature GC Method: Employ a capillary column suitable for high-temperature analysis and program the oven to a high final temperature (e.g., up to 390°C).[2] - Optimize Injector Temperature: While a high temperature is needed, excessive heat can cause degradation. Start with a lower injector temperature and gradually increase it to find the optimal balance. - Consider Derivatization: Transesterification to fatty acid methyl esters (FAMEs) and fatty alcohol acetates can increase volatility. However, this results in the loss of information about the intact wax ester.[3]
Poor Peak Shape (Tailing or Fronting)	- Active Sites in the GC System: Silanol groups in the injector liner or column can interact with the analyte. - Column Overload: Injecting too much sample. - Inappropriate Solvent: The solvent may not be compatible with the stationary phase.	- Use a Deactivated Liner and Column: Ensure all components in the sample path are properly deactivated. - Dilute the Sample: Reduce the concentration of the sample injected. - Solvent Focusing: Use a solvent with a boiling point lower than the initial oven temperature to improve peak shape.
Co-elution with Other Lipids	- Isomeric Interference: Other wax esters with the same carbon number and degree of unsaturation can co-elute.[4] - Insufficient Chromatographic Resolution: The GC column and temperature program are not optimized for separating complex lipid mixtures.	- Use a High-Resolution Capillary Column: A longer column with a thinner film can improve separation. - Optimize the Temperature Program: A slower temperature ramp can enhance the separation of closely eluting compounds. - Single Ion Monitoring (SIM): Use SIM mode in the mass spectrometer to selectively detect characteristic ions of Palmitoleyl stearate, which can help differentiate it from co-eluting isomers.[4]
Inconsistent Retention Times	- Leaks in the GC System: Leaks can cause fluctuations in the carrier gas flow rate. - Column Bleed: Degradation of the stationary phase at high temperatures. - Changes in Carrier Gas Flow: Inconsistent pressure or flow control.	- Perform a Leak Check: Regularly check for leaks in the system. - Condition the Column: Properly condition the column before use and avoid exceeding its maximum temperature limit. - Ensure Stable Carrier Gas Flow: Use a reliable gas supply and pressure regulator.

HPLC-MS Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Signal Intensity in MS	- Poor Ionization Efficiency: Palmitoleyl stearate may not ionize well under the chosen conditions. - Inappropriate Mobile Phase: The mobile phase composition may suppress ionization. - Suboptimal MS Parameters: Incorrect settings for parameters like capillary voltage, cone voltage, and gas flows.	- Optimize Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for non-polar molecules like wax esters. Electrospray Ionization (ESI) can also be used, often with the formation of adducts. - Mobile Phase Additives: Add a small amount of a modifier like ammonium (B1175870) formate (B1220265) or formic acid to the mobile phase to promote adduct formation ([M+NH4]+) or protonation ([M+H]+). - Tune MS Parameters: Systematically optimize all relevant MS parameters using a standard solution of Palmitoleyl stearate.
Poor Chromatographic Separation	- Inadequate Column Chemistry: A standard C18 column may not provide sufficient resolution for isomeric wax esters. - Suboptimal Mobile Phase Gradient: The gradient may not be shallow enough to separate complex mixtures.	- Use a C30 Column: A C30 stationary phase can offer better shape selectivity for separating lipid isomers. - Optimize the Gradient: Develop a slow, shallow gradient to improve the resolution of different wax ester species.
Matrix Effects (Ion Suppression or Enhancement)	- Co-eluting Matrix Components: Other lipids or compounds in the sample can interfere with the ionization of Palmitoleyl stearate. - High Salt Concentration: Salts from the sample or buffer can suppress the MS signal.	- Improve Sample Preparation: Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components. - Use a Diverter Valve: Divert the flow to waste during the elution of highly concentrated, interfering compounds. - Use an Internal Standard: A stable isotope-labeled internal standard can help to correct for matrix effects.
Adduct Formation Variability	- Inconsistent Mobile Phase Composition: Small variations in the concentration of additives can lead to changes in adduct formation. - Source Contamination: A dirty ion source can affect the ionization process.	- Ensure Precise Mobile Phase Preparation: Accurately prepare and mix the mobile phases. - Regularly Clean the Ion Source: Follow the manufacturer's instructions for cleaning the MS ion source.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for trace-level detection of Palmitoleyl stearate?

Both GC-MS and HPLC-MS can be used for the trace-level detection of Palmitoleyl stearate. The choice depends on several factors:

• GC-MS is a powerful technique, especially with a high-temperature setup, and can provide detailed structural information through electron ionization (EI) fragmentation. However, the low volatility of Palmitoleyl stearate can be a challenge, and derivatization may be necessary, which adds complexity to sample preparation.

• HPLC-MS , particularly with APCI or ESI, is well-suited for analyzing intact wax esters without the need for derivatization. It is generally better for analyzing thermally labile compounds. The challenge with HPLC-MS often lies in achieving good chromatographic separation of isomeric species.

For trace-level analysis in complex biological matrices, a sensitive HPLC-MS/MS method is often preferred due to its high selectivity and reduced need for derivatization.

Q2: How can I improve the sensitivity of my method for Palmitoleyl stearate detection?

• For GC-MS:

  • Use a high-temperature, low-bleed capillary column.

  • Optimize the injector and transfer line temperatures to ensure efficient transfer of the analyte without degradation.

  • Operate the mass spectrometer in Single Ion Monitoring (SIM) mode, focusing on characteristic fragment ions of Palmitoleyl stearate.

• For HPLC-MS:

  • Optimize the ionization source parameters (e.g., nebulizer gas, drying gas temperature, capillary voltage).

  • Use a mobile phase with additives that promote efficient ionization (e.g., ammonium formate for [M+NH4]+ adducts).

  • For tandem MS, optimize the collision energy to obtain the most intense and specific fragment ions for Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Q3: What are the expected fragment ions of Palmitoleyl stearate in mass spectrometry?

In Electron Ionization (EI) GC-MS, the fragmentation of wax esters is well-characterized. For Palmitoleyl stearate (the ester of palmitoleyl alcohol and stearic acid), you can expect to see:

• Ions related to the fatty acid moiety (stearic acid):

  • A prominent peak corresponding to the protonated stearic acid, [RCOOH+H]+.

  • An acylium ion, [RCO]+.

• Ions related to the fatty alcohol moiety (palmitoleyl alcohol):

  • An ion corresponding to the loss of a water molecule from the alcohol, [R'-H2O]+.

  • Fragments arising from the cleavage of the alkyl chain of the alcohol.

In soft ionization techniques like ESI or APCI used in HPLC-MS, you will primarily observe the intact molecule as a protonated species ([M+H]+) or an adduct (e.g., [M+NH4]+, [M+Na]+). Tandem MS (MS/MS) of these precursor ions will induce fragmentation, often yielding the protonated fatty acid and fragments related to the fatty alcohol.

Q4: How do I deal with potential contamination when analyzing at trace levels?

Contamination with fatty acids and their esters is a common problem in trace analysis.

• Use high-purity solvents and reagents.

• Thoroughly clean all glassware. This may involve rinsing with organic solvents and even baking at high temperatures.

• Use disposable glass vials and pipette tips where possible.

• Be mindful of plasticizers. Avoid using plastic containers or tubing that can leach interfering compounds.

• Run procedural blanks with every batch of samples to monitor for and identify sources of contamination.

Experimental Protocols

Protocol 1: High-Temperature GC-MS for Intact Palmitoleyl Stearate

This protocol is adapted from methods for the direct analysis of high molecular weight wax esters.

• Sample Preparation:

  • Dissolve the lipid extract in a suitable solvent (e.g., hexane (B92381) or toluene) to a final concentration of approximately 0.1-1.0 mg/mL.

  • If the sample is in a complex matrix, a prior lipid extraction (e.g., Folch or Bligh-Dyer) and purification by solid-phase extraction (SPE) may be necessary.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: A high-temperature, low-bleed capillary column suitable for wax ester analysis (e.g., DB-1ht, 15 m x 0.25 mm, 0.10 µm film thickness).

  • Injector: Splitless mode at 390°C.

  • Oven Temperature Program:

    • Initial temperature: 120°C, hold for 1 min.

    • Ramp 1: 15°C/min to 240°C.

    • Ramp 2: 8°C/min to 390°C, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Transfer Line Temperature: 390°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-800. For trace analysis, operate in SIM mode monitoring characteristic ions.

Protocol 2: HPLC-APCI-MS for Intact Palmitoleyl Stearate

This protocol is based on established methods for the separation of wax esters by non-aqueous reversed-phase HPLC.

• Sample Preparation:

  • Dissolve the lipid extract in the initial mobile phase or a compatible solvent (e.g., chloroform/methanol) to a concentration suitable for MS detection (typically in the µg/mL to ng/mL range).

  • Filter the sample through a 0.22 µm PTFE syringe filter before injection.

• HPLC-MS Instrumentation and Conditions:

  • HPLC System: Agilent 1290 Infinity II or equivalent.

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.

  • Column: A C30 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm) for enhanced separation of lipid isomers.

  • Mobile Phase A: Acetonitrile/Methanol (50:50, v/v) with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-25 min: Linear gradient to 100% B

    • 25-35 min: Hold at 100% B

    • 35-36 min: Linear gradient to 30% B

    • 36-45 min: Hold at 30% B for re-equilibration.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • APCI-MS Parameters:

    • Ionization Mode: Positive.

    • Gas Temperature: 350°C.

    • Vaporizer Temperature: 350°C.

    • Capillary Voltage: 3500 V.

    • Corona Current: 4 µA.

Visualizations

Caption: Experimental workflow for GC-MS analysis of Palmitoleyl stearate.

Caption: Troubleshooting logic for HPLC-MS analysis of Palmitoleyl stearate.

References

• 1. benchchem.com [benchchem.com]
• 2. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical and physical analyses of wax ester properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Physical Properties of Palmitoleyl Stearate and Other Common Wax Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physical properties of Palmitoleyl stearate (B1226849) against other commonly used wax esters, namely cetyl palmitate, stearyl stearate, and behenyl behenate (B1239552). The information presented herein is intended to assist researchers and professionals in the fields of drug development, materials science, and related disciplines in selecting the appropriate wax ester for their specific applications. This document compiles available experimental data and provides standardized methodologies for the determination of key physical properties.

Comparative Physical Properties of Selected Wax Esters

Property	Palmitoleyl Stearate	Cetyl Palmitate	Stearyl Stearate	Behenyl Behenate
Molecular Formula	C₃₄H₆₆O₂[1]	C₃₂H₆₄O₂	C₃₆H₇₂O₂	C₄₄H₈₈O₂
Molecular Weight ( g/mol )	506.9 (Computed)[2]	480.85	536.96	649.17
Melting Point (°C)	Not available	55 - 56[3]	62[4]	70 - 74[5]
Boiling Point (°C)	Not available	360[3]	549.1 ± 18.0 (Predicted)[4]	627.1 (at 760 mmHg)[6]
Density (g/cm³)	Not available	0.858 (at 20°C)[7]	0.9 ± 0.1[4]	0.856[6]
Solubility in Water	Insoluble (Predicted)	Insoluble	Insoluble	Insoluble
Solubility in Organic Solvents	Soluble in nonpolar organic solvents (Predicted)	Soluble in hot acetone[3]	Soluble in organic solvents	Soluble in organic solvents

Experimental Protocols for Physical Property Determination

Accurate and reproducible measurement of physical properties is critical for the selection and application of wax esters. The following are detailed methodologies for determining the key physical properties discussed in this guide, based on established standards.

Determination of Melting Point (Cooling Curve Method) - Based on ASTM D87

This method determines the melting point of petroleum wax by analyzing its cooling curve. It is particularly suitable for paraffinic waxes.[8][9][10][11]

Apparatus:

• Test tube

• Air bath

• Water bath maintained at 16-28°C

• Calibrated thermometer or temperature measuring device with a resolution of 0.1°C or better

Procedure:

• A representative sample of the wax is melted in a suitable container by heating to at least 8°C above its expected melting point. Prolonged heating should be avoided.

• The molten wax is poured into the test tube to a depth of approximately 51 mm.

• The thermometer is inserted into the molten wax so that the bottom of the bulb is 10 mm from the bottom of the test tube.

• The test tube assembly is placed in the air bath, which is then immersed in the water bath.

• The temperature of the wax is recorded at 15-second intervals as it cools.

• The cooling curve (temperature versus time) is plotted. The melting point is the temperature at which the rate of temperature change is at a minimum, which appears as a plateau in the cooling curve.[10]

Determination of Density by Hydrometer Method - Based on ASTM D1298

This method covers the laboratory determination of the density of crude petroleum and liquid petroleum products using a glass hydrometer.[12][13][14][15][16]

Apparatus:

• Glass hydrometers calibrated to the appropriate density range

• Hydrometer cylinder of clear glass

• Constant-temperature bath

• Calibrated thermometer

Procedure:

• The wax sample is heated until it is completely liquid and free of air bubbles.

• The hydrometer cylinder is filled with the molten wax to a level that allows the hydrometer to float freely.

• The hydrometer and a thermometer are carefully lowered into the molten wax.

• The hydrometer cylinder is placed in a constant-temperature bath to maintain a uniform temperature.

• Once the temperature has stabilized, the hydrometer reading is taken at the principal surface of the liquid.

• The temperature of the molten wax is recorded simultaneously.

• The observed hydrometer reading is corrected to the reference temperature using standard petroleum measurement tables.

Determination of Water Solubility - Based on OECD Guideline 105

This guideline describes two methods for determining the water solubility of substances: the column elution method for substances with low solubility and the flask method for those with higher solubility. For wax esters, which are generally insoluble in water, the flask method at elevated temperatures may be adapted.[2][4][17][18][19]

Apparatus:

• Flask with a stirrer

• Constant-temperature bath

• Analytical balance

• Filtration system (if necessary)

• Analytical method for quantification of the wax ester (e.g., gas chromatography)

Procedure (Flask Method):

• A predetermined amount of the wax ester is added to a known volume of distilled water in a flask.

• The flask is placed in a constant-temperature bath and stirred for a sufficient time to reach equilibrium (e.g., 24-48 hours). The temperature should be controlled to ±0.5°C.

• After equilibration, the mixture is allowed to stand to separate the phases. If necessary, centrifugation or filtration can be used to remove undissolved material.

• A sample of the aqueous phase is carefully taken and the concentration of the dissolved wax ester is determined using a suitable analytical method.

• The water solubility is expressed in mass per volume of solution (e.g., g/L or mg/L).

Classification of Lipids and Wax Esters

The following diagram illustrates the classification of lipids, highlighting the position of wax esters within this broad category of organic molecules.

Caption: Hierarchical classification of lipids, showing wax esters as a subclass of fatty esters.

Conclusion

This guide provides a comparative overview of the physical properties of Palmitoleyl stearate and other common wax esters. While experimental data for cetyl palmitate, stearyl stearate, and behenyl behenate are available, there is a notable lack of such data for Palmitoleyl stearate, necessitating the use of computed values for a preliminary comparison. The provided standardized experimental protocols offer a framework for researchers to determine these properties in-house, ensuring data consistency and reliability. The selection of a suitable wax ester for a specific application will depend on a careful consideration of its unique physical properties and performance requirements. Further experimental investigation into the properties of Palmitoleyl stearate is warranted to provide a more complete and accurate comparison.

References

• 1. larodan.com [larodan.com]
• 2. oecd.org [oecd.org]
• 3. img.antpedia.com [img.antpedia.com]
• 4. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 5. Supply ASTM D938 Congealing Point of Petroleum Waxes and Petrolatum Wholesale Factory - KAYCAN INSTRUMENT (Dalian) Co.,Ltd [kaycanlab.com]
• 6. store.astm.org [store.astm.org]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. store.astm.org [store.astm.org]
• 9. store.astm.org [store.astm.org]
• 10. kelid1.ir [kelid1.ir]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method (ASTM D 1298) [pachemtech.eu]
• 13. store.astm.org [store.astm.org]
• 14. D1298-24 Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method, 2024 - MADCAD.com [server2.madcad.com]
• 15. youtube.com [youtube.com]
• 16. ASTM D1298 Standard Test Method for Density, Relative Density, or API Gravity of Crude Petroleum and Liquid Petroleum Products by Hydrometer Method -- eLearning Course [store.astm.org]
• 17. laboratuar.com [laboratuar.com]
• 18. oecd.org [oecd.org]
• 19. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]

A Comparative Guide to Mass Spectral Libraries for the Identification of Palmitoleyl Stearate

For researchers, scientists, and drug development professionals, the accurate identification of lipids is fundamental to progress in metabolomics, disease biomarker discovery, and therapeutic development. Palmitoleyl stearate (B1226849), a wax monoester (WE), is composed of palmitoleic acid (a C16:1 fatty acid) and stearyl alcohol (a C18:0 fatty alcohol). Its identification via mass spectrometry (MS) is critically dependent on the quality and coverage of the mass spectral library used for data matching.

This guide provides an objective comparison of leading mass spectral libraries for the identification of Palmitoleyl stearate and other long-chain esters, supported by established analytical methodologies. The primary techniques for wax ester analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Key Performance Metrics for Mass Spectral Libraries

The effectiveness of a mass spectral library for identifying Palmitoleyl stearate can be assessed based on several key metrics:

• Size and Scope: The total number of spectra and the breadth of compound classes covered.

• Lipid Coverage: The diversity and number of lipid species, particularly wax esters, within the library.

• Data Quality: Whether the spectra are from experimental analysis of pure standards or generated in-silico (computationally).

• Data Type: The analytical technique used, primarily Electron Ionization (EI) for GC-MS or tandem MS (MS/MS) for LC-MS.

• Supplementary Data: Inclusion of valuable information like Gas Chromatography Retention Indices (RI), which significantly enhances identification confidence.[1][2]

• Accessibility: Whether the library is commercial, freely available, or web-based.

Comparison of Major Mass Spectral Libraries

The following tables summarize prominent mass spectral libraries relevant for the identification of Palmitoleyl stearate.

Table 1: General Comparison of Mass Spectral Libraries

Library Name	Primary Data Type	Scope	Size (Spectra)	Data Source	Access
NIST/EPA/NIH	EI-MS, MS/MS	General	>3 Million (EI + MS/MS)[3]	Experimental	Commercial
Wiley Registry	EI-MS	General	>1.18 Million[4]	Experimental	Commercial
METLIN	MS/MS	Metabolites	>960,000 Compounds[5]	Experimental	Web (Free/Paid)
LIPID MAPS	MS, MS/MS	Lipids	>48,000 Structures[6]	Experimental/Curated	Web (Free)
LipidBlast	MS/MS	Lipids	>212,000[7]	In-silico	Free Download
Wiley LIPIDS DB	EI-MS	Lipids	430 Compounds[2]	Experimental	Commercial

Table 2: Lipid-Specific Features and Coverage

Library Name	Specific Lipid Focus	Wax Ester Coverage	Includes Retention Index (RI) Data?	Ideal Use Case
NIST/EPA/NIH	Broad coverage of many classes, including lipids.[8]	Contains wax ester spectra, but not specialized.	Yes, for GC-MS (EI library).[8]	General unknown identification in GC-MS & LC-MS/MS.
Wiley Registry	Broad coverage, strong in common organic compounds.	Contains wax ester spectra.	No (but often bundled with NIST which has RI).	Foundational library for general GC-MS screening.[9]
METLIN	Comprehensive metabolome, including thousands of lipids.[10]	Yes, within its large lipid collection.	No, but includes Collision Cross Section (CCS) data.[11]	LC-MS/MS-based lipidomics and metabolomics.
LIPID MAPS	All major lipid categories, highly curated.[12][13]	Yes, classified under Fatty Esters [FA07].[14]	No	Lipid structure confirmation, classification, and pathway analysis.
LipidBlast	26 lipid classes, including glycerolipids and phospholipids.[7]	Limited direct focus on wax monoesters.	No	Untargeted LC-MS/MS lipidomics, especially for novel lipid identification.[7]
Wiley LIPIDS DB	11 classes of lipids, including FAMEs and wax esters.[2]	Yes, 64 wax monoesters. [2]	Yes, for three different GC columns. [2][15]	Targeted GC-MS identification of lipids.

Experimental Protocols

Confident identification requires robust analytical methods. Below are representative protocols for the analysis of Palmitoleyl stearate.

Protocol 1: GC-MS for Wax Ester Identification

This method is ideal for identifying wax esters, which are sufficiently volatile for gas chromatography. The resulting EI mass spectra provide characteristic fragmentation patterns.

• Sample Preparation: Dissolve the lipid extract in a suitable organic solvent (e.g., hexane (B92381) or chloroform) to a final concentration of approximately 1 mg/mL.

• GC-MS System: A standard Gas Chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• GC Conditions:

  • Injection: 1 µL, splitless injection at 240°C.[16]

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[16]

  • Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane) capillary column (30 m x 0.25 mm, 0.25 µm film thickness).[16]

  • Oven Program: Initial temperature of 70°C for 1 minute, ramp at 50°C/min to 240°C, then ramp at 1°C/min to 320°C and hold for 10 minutes.[16]

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.[16]

  • Mass Range: Scan from m/z 40 to 600.

  • Ion Source Temperature: 230°C.[16]

• Data Analysis: Process the resulting chromatogram and compare the mass spectrum of the peak of interest against the installed libraries (e.g., NIST, Wiley LIPIDS DB). Identification is confirmed by matching both the mass spectrum and the Linear Retention Index (LRI). For wax esters, key fragment ions correspond to the fatty acid and fatty alcohol moieties.[16]

Protocol 2: LC-MS/MS for Wax Ester Identification

This method is used for comprehensive lipid profiling within complex biological matrices and can analyze less volatile lipids.

• Sample Preparation: Perform a lipid extraction using a method like Folch or Bligh-Dyer. Reconstitute the final lipid extract in an appropriate solvent mixture (e.g., methanol/chloroform 1:1).

• LC-MS/MS System: A Liquid Chromatograph coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• LC Conditions:

  • Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

  • Flow Rate: 0.3 mL/min.

  • Gradient: A suitable gradient starting with a high percentage of Mobile Phase A and increasing to a high percentage of Mobile Phase B to elute the hydrophobic wax esters.

• MS/MS Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode is common for wax esters, often forming [M+NH4]+ adducts.[17]

  • Scan Mode: Full scan MS followed by data-dependent MS/MS acquisition.

  • Collision Energy: Use a stepped or ramped collision energy (e.g., 20-40 eV) to generate fragment ions.

• Data Analysis: Identify the precursor ion corresponding to Palmitoleyl stearate ([M+H]+ at m/z 507.5 or [M+NH4]+ at m/z 524.5). Compare the resulting MS/MS fragmentation spectrum against tandem libraries like METLIN, LIPID MAPS, or LipidBlast.

Visualized Workflows and Logic

The following diagrams illustrate the workflow for lipid identification and the logic for selecting an appropriate mass spectral library.

References

• 1. benchchem.com [benchchem.com]
• 2. LIPIDS Mass Spectral Database - Wiley Science Solutions [sciencesolutions.wiley.com]
• 3. mswil.com [mswil.com]
• 4. Wiley Registry™ of Mass Spectral Data, 2023 Edition [sisweb.com]
• 5. metlin-nl.scripps.edu [metlin-nl.scripps.edu]
• 6. academic.oup.com [academic.oup.com]
• 7. LipidBlast - in-silico tandem mass spectrometry database for lipid identification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NIST / EPA / NIH Mass Spectral Library 2023 - Wiley Science Solutions [sciencesolutions.wiley.com]
• 9. Wiley-VCH - Wiley Registry of Mass Spectral Data 2023 [wiley-vch.de]
• 10. agilent.com [agilent.com]
• 11. METLIN-CCS Lipid Database: An authentic standards resource for lipid classification and identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. LIPID MAPS - Wikipedia [en.wikipedia.org]
• 13. LIPID MAPS [lipidmaps.org]
• 14. Palmitoleyl stearate | C34H66O2 | CID 5369024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. mswil.com [mswil.com]
• 16. Structural characterization of wax esters by electron ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. iris.unitn.it [iris.unitn.it]

Cross-Validation of Analytical Methods for Palmitoleyl Stearate Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of palmitoleyl stearate (B1226849), a wax ester with emerging significance in various biological and industrial applications, is paramount for robust research and quality control. The selection of an appropriate analytical method is a critical decision that influences the reliability and comparability of data. This guide provides an objective comparison of the primary analytical techniques employed for the quantification of palmitoleyl stearate: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). We present a cross-validation framework, supported by detailed experimental protocols and performance data, to assist researchers in selecting and validating the optimal method for their specific needs.

Comparative Analysis of Analytical Techniques

The two principal chromatographic techniques for the analysis of long-chain esters like palmitoleyl stearate are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Each method, often coupled with a specific detector, offers distinct advantages and limitations.

Gas Chromatography (GC) is a well-established technique for the analysis of volatile and semi-volatile compounds. For a non-volatile compound like palmitoleyl stearate, a chemical derivatization step is mandatory to convert it into a more volatile analyte, typically a fatty acid methyl ester (FAME). The most common detector paired with GC for this application is the Flame Ionization Detector (FID), known for its robustness and wide linear range. For enhanced sensitivity and structural confirmation, a Mass Spectrometer (MS) can be used as the detector.

High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a wide range of analytes, including non-volatile and thermally labile compounds like palmitoleyl stearate. A key advantage of HPLC is that it often allows for direct analysis without the need for derivatization. Common detectors for lipid analysis in HPLC include the Charged Aerosol Detector (CAD) and the Evaporative Light Scattering Detector (ELSD), which are universal detectors for non-volatile analytes. Coupling HPLC with Mass Spectrometry (LC-MS) provides high sensitivity and selectivity.

The following table summarizes the key performance parameters for GC-FID/MS and HPLC-CAD/MS for the quantification of long-chain fatty acid esters, providing a basis for comparison for palmitoleyl stearate analysis.

Data Presentation: Performance Comparison of Analytical Methods

Parameter	Gas Chromatography-Flame Ionization Detection/Mass Spectrometry (GC-FID/MS)	High-Performance Liquid Chromatography-Charged Aerosol Detection/Mass Spectrometry (HPLC-CAD/MS)
Principle	Separation of volatile compounds in a gaseous mobile phase followed by detection.	Separation of non-volatile compounds in a liquid mobile phase followed by detection.
Derivatization	Mandatory (Transesterification to form Fatty Acid Methyl Esters - FAMEs).	Not typically required for direct analysis.
Linearity (R²)	> 0.99[1]	> 0.99[2]
Limit of Detection (LOD)	~0.4 µg/g (for FAMEs)[1]	~0.003 ng/mL[2]
Limit of Quantification (LOQ)	~0.5 µg/g (for FAMEs)[1]	~0.01 ng/mL
Precision (RSD%)	< 6.1%	< 15%
Accuracy (Recovery %)	Typically 90-110%	73-113%
Key Advantages	High resolution, established methodology, excellent for fatty acid profiling.	Direct analysis of non-volatile compounds, suitable for thermally labile molecules.
Key Limitations	Requires derivatization, potential for sample degradation at high temperatures.	Can have lower resolution for complex mixtures compared to GC, detector response can be non-linear.

Experimental Protocols

Reproducibility and accuracy are contingent on meticulous adherence to validated experimental protocols. The following sections detail representative methodologies for the quantification of palmitoleyl stearate using GC-FID/MS and HPLC-CAD.

Method 1: Gas Chromatography with Flame Ionization Detection/Mass Spectrometry (GC-FID/MS)

This method involves the transesterification of palmitoleyl stearate to its constituent fatty acid methyl esters (palmitoleyl acid methyl ester and stearic acid methyl ester) for subsequent analysis.

1. Sample Preparation (Transesterification)

• Accurately weigh approximately 10-20 mg of the sample into a screw-capped glass tube.

• Add 2 mL of a 2% (v/v) solution of sulfuric acid in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour in a heating block or water bath.

• After cooling to room temperature, add 2 mL of n-hexane and 1 mL of a saturated sodium chloride solution.

• Vortex the mixture vigorously for 1 minute and then centrifuge to facilitate phase separation.

• Carefully transfer the upper hexane (B92381) layer, containing the fatty acid methyl esters, to a GC vial for analysis.

2. GC-FID/MS Conditions

• Column: A fused silica (B1680970) capillary column suitable for FAME analysis, such as a DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp at 20°C/min to 280°C.

  • Hold at 280°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 20:1.

• Detector: Flame Ionization Detector (FID) at 260°C or a Mass Spectrometer (MS).

• MS Parameters (if used): Electron impact ionization (EI) at 70 eV, scanning in a mass range of m/z 50-700.

Method 2: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

This method allows for the direct quantification of intact palmitoleyl stearate without the need for derivatization.

1. Sample Preparation

• Accurately weigh a known amount of the sample containing palmitoleyl stearate.

• Dissolve the sample in a suitable organic solvent, such as a mixture of isopropanol (B130326) and hexane (e.g., 2:1 v/v), to achieve a known concentration.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

2. HPLC-CAD Conditions

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of solvents such as acetonitrile (B52724) and water. A typical gradient might start with 90% acetonitrile and increase to 100% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: Charged Aerosol Detector (CAD).

  • Nebulizer Temperature: 35°C.

  • Gas Flow: Adjusted according to the manufacturer's recommendations.

Mandatory Visualization

Cross-Validation Workflow

To ensure the reliability and interchangeability of analytical methods, a cross-validation study is indispensable. This process involves comparing the results obtained from two or more distinct analytical methods to assess their equivalence. The following diagram illustrates a logical workflow for the cross-validation of GC and HPLC methods for palmitoleyl stearate quantification.

A logical workflow for the cross-validation of analytical methods.

This guide provides a foundational framework for the selection and cross-validation of analytical methods for palmitoleyl stearate quantification. The choice between GC and HPLC will ultimately depend on the specific requirements of the analysis, including sample matrix, desired sensitivity, and available instrumentation. A thorough cross-validation as outlined is crucial for ensuring data integrity and comparability across different analytical platforms.

References

• 1. arpi.unipi.it [arpi.unipi.it]
• 2. iris.unitn.it [iris.unitn.it]

A Comparative Guide to Solid Lipids in Nanoparticle Formulations: Cetyl Palmitate vs. Stearic Acid

For Researchers, Scientists, and Drug Development Professionals

The selection of lipid excipients is a critical determinant of the performance of lipid nanoparticles (LNPs) as drug delivery vehicles. The physicochemical properties of these lipids directly influence key nanoparticle attributes such as particle size, stability, drug loading capacity, and release kinetics. This guide provides an objective comparison of two commonly used solid lipids in the formulation of Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): cetyl palmitate and stearic acid.

Executive Summary

Cetyl palmitate, a wax ester, and stearic acid, a saturated fatty acid, are both widely employed as solid lipids in LNP formulations. While both are biocompatible and biodegradable, their distinct chemical structures lead to differences in the resulting nanoparticle characteristics. Recent studies suggest that cetyl palmitate, being an ester, may contribute to higher stability in NLC formulations compared to stearic acid, which is a carboxylic acid[1][2]. The choice between these two lipids will ultimately depend on the specific requirements of the drug being encapsulated and the desired performance of the delivery system.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key physicochemical properties and performance characteristics of LNPs formulated with either cetyl palmitate or stearic acid.

Physicochemical Properties of the Lipids	Cetyl Palmitate	Stearic Acid
Chemical Class	Wax Ester	Saturated Fatty Acid
Molecular Formula	C₃₂H₆₄O₂	C₁₈H₃₆O₂
Melting Point (°C)	~50	~69
Crystalline Structure in SLNs	Orthorhombic lamellar lattice[3]	Can exhibit reduced crystallinity in nanoparticles[4][5]

Performance in Lipid Nanoparticles	Cetyl Palmitate-based LNPs	Stearic Acid-based LNPs
Particle Size (nm)	Typically 180-280 nm[3][6]	Typically 160-400 nm[7][8]
Zeta Potential (mV)	-27 to -50 mV[3][6]	-18 to -32 mV[8][9]
Encapsulation Efficiency (%)	Can reach up to 100% for lipophilic drugs[6]	Generally high, e.g., ~76% for insulin[8], ~42% for paliperidone[4]
Stability	Formulations can be stable for extended periods[10]	Stability can be influenced by storage temperature, with better stability at 4°C[11]
Drug Release Profile	Often biphasic with an initial burst release followed by sustained release[6]	Can exhibit a controlled release pattern[4]

Experimental Protocols

Detailed methodologies for the preparation and characterization of LNPs are crucial for reproducible research. Below are representative protocols for formulating SLNs using cetyl palmitate and stearic acid.

Protocol 1: Preparation of Cetyl Palmitate-based SLNs by Microfluidic Technique

This method allows for precise control over nanoparticle synthesis.[12][13][14][15]

• Preparation of the Lipid Phase (Inner Fluid): Dissolve cetyl palmitate (e.g., 50 mg/mL) and a PEGylated lipid such as DSPE-PEG (e.g., 3 mg/mL) in ethanol. If a lipophilic drug is to be encapsulated, it is also dissolved in this phase.

• Preparation of the Aqueous Phase (Outer Fluid): Prepare an aqueous solution of a surfactant, such as Pluronic F68 (e.g., 2% w/v).

• Microfluidic Synthesis:

  • Set up a microfluidic device with separate inlets for the inner and outer fluids.

  • Maintain the temperature of the lipid phase syringe at approximately 60°C to ensure the lipid remains molten[10][16].

  • Pump the inner and outer fluids through the microfluidic chip at controlled flow rates (e.g., a flow rate ratio of 5:10 to 50:100 of inner to outer fluid)[10][16].

  • The rapid mixing of the two phases within the microfluidic channels leads to the precipitation of the lipid as nanoparticles.

• Purification: The resulting SLN dispersion can be purified by dialysis or tangential flow filtration to remove the organic solvent and excess surfactant.

Protocol 2: Preparation of Stearic Acid-based SLNs by Hot Homogenization

This is a more traditional and widely used method for SLN preparation.[9]

• Preparation of the Lipid Phase: Melt the stearic acid (e.g., 50 mg) by heating it to 75°C. If a drug is to be encapsulated, it is dissolved or dispersed in the molten lipid.

• Preparation of the Aqueous Phase: Heat an aqueous solution of a surfactant, such as poloxamer 188 (e.g., 25 mg in a final concentration of 5% w/v), to the same temperature as the lipid phase (75°C).

• Homogenization:

  • Add the hot aqueous phase to the molten lipid phase with continuous stirring (e.g., 1000 rpm) for about 5 minutes.

  • Subject the resulting pre-emulsion to high-shear homogenization (e.g., 10,000 rpm) for 5 minutes.

  • Follow this with sonication for 1 minute to further reduce the particle size.

• Cooling and Solidification: Rapidly cool the hot nanoemulsion in an ice bath to solidify the lipid and form the SLNs.

Mandatory Visualizations

Lipid Nanoparticle Formulation Workflow

Caption: Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Logical Relationship of LNP Components

Caption: Interplay of components in a Lipid Nanoparticle (LNP) formulation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Effect of Functional Groups in Lipid Molecules on the Stability of Nanostructured Lipid Carriers: Experimental and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Solid lipid nanoparticles of stearic acid for the drug delivery of paliperidone - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Cetyl palmitate-based NLC for topical delivery of Coenzyme Q(10) - development, physicochemical characterization and in vitro release studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Solid lipid nanoparticles modified with stearic acid-octaarginine for oral administration of insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Encapsulation of Variabilin in Stearic Acid Solid Lipid Nanoparticles Enhances Its Anticancer Activity in Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ricerca.uniba.it [ricerca.uniba.it]
• 11. jps.usm.my [jps.usm.my]
• 12. DSpace [helda.helsinki.fi]
• 13. nanoinnovation2020.eu [nanoinnovation2020.eu]
• 14. researchgate.net [researchgate.net]
• 15. Preparation of cetyl palmitate-based PEGylated solid lipid nanoparticles by microfluidic technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. DSpace [helda.helsinki.fi]

In Silico Modeling of Palmitoleyl Stearate Interactions with Proteins: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the molecular interactions of lipids is paramount for elucidating biological functions and designing novel therapeutics. Palmitoleyl stearate (B1226849), a wax ester composed of palmitoleic acid and stearic acid, presents a unique case for in silico modeling due to its amphipathic nature and the distinct properties of its constituent fatty acids. This guide provides a comparative overview of the in silico modeling of protein interactions with palmitoleic acid and stearic acid, offering insights into the potential behavior of the parent ester, Palmitoleyl stearate.

Comparative Physicochemical Properties

The structural differences between palmitoleic acid (a monounsaturated fatty acid) and stearic acid (a saturated fatty acid) are fundamental to their distinct physicochemical properties and, consequently, their interactions with proteins. These differences are summarized below.

Property	Palmitoleic Acid	Stearic Acid	Palmitoleyl Stearate (Predicted)
Molecular Formula	C16H30O2[1][2][3]	C18H36O2[4][5]	C34H66O2
Molecular Weight	254.41 g/mol	284.48 g/mol	506.9 g/mol
Melting Point	-0.1 °C	69.3 °C	Higher than both individual fatty acids
Solubility in Water	Very low	Practically insoluble	Extremely low
Structure	16-carbon chain with one cis double bond	18-carbon chain with no double bonds	Ester linkage between palmitoleyl and stearyl chains
Key Feature	Kinked structure due to the double bond	Flexible, linear structure	Large, hydrophobic molecule with some flexibility

The presence of a cis-double bond in palmitoleic acid introduces a rigid kink in its hydrocarbon tail, influencing how it fits into protein binding pockets compared to the more flexible, linear stearic acid.

Protein Interactions and In Silico Modeling: A Comparative Analysis

Stearic Acid: A Case Study with Fatty Acid-Binding Proteins

Molecular dynamics (MD) simulations have provided significant insights into the interactions of stearic acid with intracellular lipid-binding proteins, such as Fatty Acid-Binding Proteins (FABPs). These proteins are crucial for the transport and cellular uptake of fatty acids.

The following table summarizes key quantitative data from a representative MD simulation study of stearic acid with human muscle FABP (H-mFABP) and adipocyte FABP (A-FABP).

Parameter	H-mFABP	A-FABP	Reference
Binding Affinity (Predicted)	Stronger	Weaker
Average Interaction Energy (kcal/mol)	-85.2	-83.7
Key Interacting Residues	Arg126, Tyr128	Arg126, Tyr128
Ligand Conformation	More stable, less coupled to water	More dynamic, stronger coupling to water

This protocol outlines a typical workflow for performing MD simulations to study the interaction between stearic acid and a Fatty Acid-Binding Protein.

• System Setup:

  • Obtain the crystal structure of the FABP of interest (e.g., from the Protein Data Bank).

  • Model the 3D structure of stearic acid.

  • Dock the stearic acid molecule into the binding cavity of the FABP using software like AutoDock or GOLD.

  • Solvate the protein-ligand complex in a water box with appropriate ions to neutralize the system.

• Simulation Parameters:

  • Employ a suitable force field for both the protein and the lipid (e.g., GROMOS, CHARMM, AMBER).

  • Perform energy minimization to remove steric clashes.

  • Gradually heat the system to the desired temperature (e.g., 310 K) under constant volume (NVT ensemble).

  • Equilibrate the system under constant pressure and temperature (NPT ensemble) for several nanoseconds.

• Production Run:

  • Run the production MD simulation for a sufficient duration (e.g., 100 ns or more) to ensure adequate sampling of the conformational space.

• Data Analysis:

  • Analyze the trajectory to calculate parameters such as Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), interaction energies, and hydrogen bonds.

  • Identify key residues involved in the binding through contact analysis.

  • Software such as GROMACS and NAMD are commonly used for running the simulations, while VMD and PyMOL are used for visualization and analysis.

Palmitoleic Acid: A Hypothetical In Silico Comparison

While detailed MD simulation studies for palmitoleic acid with specific proteins are less common in the literature, we can extrapolate a hypothetical comparison based on its structure. Docking studies have been performed for palmitoleic acid with receptors like GPR40, GPR55, GPR119, and GPR120.

The following table presents a hypothetical comparison of the interaction of palmitoleic acid with a generic FABP, based on its physicochemical properties.

Parameter	Palmitoleic Acid (Predicted)	Stearic Acid (Observed)
Binding Affinity	Potentially lower due to steric hindrance from the kinked structure	Higher due to better shape complementarity
Binding Pose	More defined orientation due to the rigid double bond	Multiple possible conformations within the binding pocket
Key Interacting Residues	Likely to involve residues that can accommodate the kink	Primarily hydrophobic and specific polar contacts
Dynamics	The unsaturated tail may exhibit different dynamics within the binding pocket	Flexible tail explores a larger conformational space

Signaling Pathways and Visualization

Both palmitoleic acid and stearic acid are not just metabolic substrates but also act as signaling molecules that modulate various cellular pathways.

Signaling Pathways Associated with Palmitoleic and Stearic Acid

• Palmitoleic Acid:

  • mTOR Signaling: Palmitoleic acid levels are regulated by mTORC1 signaling, which in turn controls de novo lipogenesis.

  • TLR4 Signaling: It can ameliorate palmitic acid-induced pro-inflammatory responses through TLR4-dependent pathways.

  • G Protein-Coupled Receptors (GPCRs): Palmitoleic acid can activate GPCRs such as GPR40 and GPR120 to stimulate insulin (B600854) secretion.

• Stearic Acid:

  • MAPK/ERK Pathway: Stearic acid can induce apoptosis in pancreatic β-cells through the activation of p38 MAPK and inhibition of the ERK signaling pathway.

  • ER Stress Pathway: It can activate the ER stress signaling pathways (IRE1α and PERK) leading to apoptosis.

  • GNAI Protein Oleoylation: Stearic acid can be converted to oleic acid, which then S-acylates GNAI proteins, leading to a blunting of growth factor signaling.

  • PTP1B Inhibition: Stearic acid can act as a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), thereby enhancing insulin receptor signaling.

Visualization of Signaling Pathways and Experimental Workflow

Caption: mTORC1 signaling upregulates SCD1, which synthesizes palmitoleic acid.

Caption: Stearic acid induces apoptosis through multiple signaling pathways.

Caption: A typical workflow for studying lipid-protein interactions in silico.

Conclusion

In the absence of direct experimental data for Palmitoleyl stearate, a comparative in silico analysis of its constituent fatty acids, palmitoleic acid and stearic acid, offers valuable predictive insights into its potential protein interactions. The distinct structural features of the saturated stearic acid and the monounsaturated palmitoleic acid suggest that Palmitoleyl stearate would exhibit complex binding behaviors, likely favoring interactions with proteins that have large, adaptable hydrophobic pockets. The workflow and comparative data presented in this guide provide a solid foundation for researchers to design and interpret their own in silico experiments to unravel the biological functions of Palmitoleyl stearate and other complex lipids. Future studies employing molecular dynamics simulations of the intact wax ester will be crucial to validate these predictions and provide a more complete picture of its interactions at the molecular level.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Palmitoleic Acid | C16H30O2 | CID 445638 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 4. Stearic Acid Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 5. Stearic Acid: Formula, Properties, Uses & Safety Explained [vedantu.com]

A Comparative Analysis of the Biological Activities of Palmitoleyl Stearate and its Constituent Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849), a wax ester, is composed of palmitoleic acid, a monounsaturated omega-7 fatty acid, and stearic acid, a saturated fatty acid. While direct research on the biological activity of palmitoleyl stearate is limited, it is widely understood that wax esters are hydrolyzed in vivo by various lipases, releasing their constituent fatty acids and alcohols. Therefore, the biological effects of palmitoleyl stearate are largely attributable to the combined actions of palmitoleic acid and stearic acid. This guide provides a comparative overview of the known biological activities of these two fatty acids, with a focus on their roles in inflammation and insulin (B600854) signaling.

Metabolism of Palmitoleyl Stearate

Upon ingestion, palmitoleyl stearate is expected to undergo hydrolysis, primarily in the small intestine, by pancreatic lipases. This enzymatic action breaks the ester bond, yielding one molecule of palmitoleic acid and one molecule of stearyl alcohol. Stearyl alcohol is readily oxidized to stearic acid in the body. Consequently, the systemic effects of palmitoleyl stearate are predicated on the biological activities of these two distinct fatty acids.

Caption: Hydrolysis of Palmitoleyl Stearate.

Comparative Biological Activities

Palmitoleic acid and stearic acid exhibit distinct and sometimes opposing effects on key biological processes, particularly inflammation and insulin signaling.

Inflammatory Response

Palmitoleic acid is generally considered to have anti-inflammatory properties, while stearic acid's role is more complex and can be pro-inflammatory under certain conditions.

Table 1: Comparative Effects on Inflammatory Markers

Marker	Palmitoleic Acid	Stearic Acid	Cell Type	Quantitative Data	Reference
TNF-α Expression	↓ Reduced LPS-induced expression	↑ Potent inducer of expression and secretion	J774 mouse macrophages	Palmitoleic acid's effect is inhibitory, while stearic acid significantly increases TNF-α.[1]	[1]
IL-6 Expression	No significant effect alone	↑ Induces expression	3T3-L1 adipocytes	Palmitic acid (a related saturated fatty acid) induces IL-6 expression. Stearic acid co-treatment with TNF-α significantly increases IL-6 expression (81 ± 2.1-fold) compared to TNF-α (38 ± 0.5-fold) or stearate alone (56 ± 2.0-fold).[2]	[2][3]
NF-κB Activation	↓ Inhibits RANKL-induced activation	↑ Palmitic acid (a related saturated fatty acid) induces activation	RAW264.7 macrophages, 3T3-L1 adipocytes	Palmitoleic acid at 80 and 100 µM significantly reduced RANKL-induced NF-κB activation.[4] Palmitic acid induces NF-κB-driven luciferase activity.[3]	[3][4]
Macrophage Polarization	→ Promotes M2 (anti-inflammatory) phenotype	→ Positively associated with M1 (pro-inflammatory) macrophages	Human adipocyte-macrophage co-cultures	The ratio of palmitoleic acid to palmitic acid is inversely associated with M1 macrophages.	[5]

Insulin Signaling

Palmitoleic acid has been shown to improve insulin sensitivity, whereas stearic acid can contribute to insulin resistance.

Table 2: Comparative Effects on Insulin Signaling

Parameter	Palmitoleic Acid	Stearic Acid	Cell Type/Model	Quantitative Data	Reference
Insulin Sensitivity	↑ Improves insulin sensitivity	↔ Neutral or may impair insulin signaling	In vivo (human studies)	Diets enriched in stearic acid showed more favorable effects on LDL-cholesterol than palmitic acid, but HDL-cholesterol was lower.[6][7][8]	[6][7][8]
AKT Phosphorylation	↑ Increases insulin-stimulated phosphorylation	↓ Palmitic acid (a related saturated fatty acid) prevents insulin-stimulated phosphorylation	C2C12 myotubes, Caco-2/TC7 enterocytes	Palmitoleic acid treatment of macrophages leads to conditioned media that enhances insulin signaling in myotubes.[9] Palmitic acid inhibits AKT phosphorylation.[10][11][12]	[9][10][11][12]
Glucose Uptake	↑ Stimulates glucose uptake	↔ No direct significant effect on glucose uptake in some studies	Adipocytes, Skeletal muscle cells	Palmitoleic acid supplementation stimulates glucose uptake in the liver.[13]	[13]
Serum Insulin Resistance Markers	↓ Associated with lower insulin resistance	↑ Associated with higher insulin resistance	Human serum samples	High levels of serum stearic and palmitoleic acids were associated with higher insulin resistance.[14]	[14]

Signaling Pathways

The divergent biological activities of palmitoleic acid and stearic acid can be attributed to their differential modulation of key signaling pathways.

Caption: Palmitoleic Acid Signaling Pathway.

Palmitoleic acid activates Peroxisome Proliferator-Activated Receptor Alpha (PPARα), which in turn activates AMP-activated protein kinase (AMPK), leading to improved insulin sensitivity.[13] It also exerts anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) pathway.[4]

Caption: Stearic Acid Signaling Pathway.

Stearic acid can act as a ligand for Toll-like receptor 4 (TLR4), activating downstream inflammatory pathways, such as the MyD88-independent pathway leading to the activation of Interferon Regulatory Factor 3 (IRF3) and the production of pro-inflammatory cytokines.[15] Intracellular accumulation of stearic acid has also been shown to induce endoplasmic reticulum (ER) stress, which can lead to apoptosis.[16]

Experimental Protocols

The following provides a general methodology for in vitro studies comparing the effects of palmitoleic acid and stearic acid.

Cell Culture and Treatment

• Cell Lines: Macrophage cell lines (e.g., J774, RAW264.7, THP-1), adipocyte cell lines (e.g., 3T3-L1), and hepatocyte cell lines (e.g., HepG2) are commonly used.

• Fatty Acid Preparation: Fatty acids are typically dissolved in ethanol (B145695) or DMSO to create a stock solution. This stock is then complexed with fatty acid-free bovine serum albumin (BSA) in the cell culture medium to mimic physiological conditions and enhance solubility.

• Treatment Conditions: Cells are incubated with the fatty acid-BSA complex at various concentrations (e.g., 50-500 µM) for specific durations (e.g., 4-48 hours) depending on the endpoint being measured. Control cells are treated with BSA-containing medium without the fatty acid.

Analysis of Inflammatory Markers

• Gene Expression: Total RNA is extracted from treated cells, and quantitative real-time PCR (qRT-PCR) is performed to measure the mRNA levels of inflammatory genes such as TNF-α, IL-6, and MCP-1. Gene expression is typically normalized to a housekeeping gene (e.g., GAPDH, β-actin) and expressed as fold change relative to the control.

• Protein Secretion: The concentration of secreted cytokines (e.g., TNF-α, IL-6) in the cell culture supernatant is measured using an enzyme-linked immunosorbent assay (ELISA).

Analysis of Insulin Signaling

• Western Blotting: Cells are lysed, and protein extracts are subjected to SDS-PAGE and transferred to a membrane. Western blotting is performed using antibodies specific for phosphorylated and total forms of key insulin signaling proteins, such as AKT and its downstream targets. The ratio of phosphorylated to total protein is used to assess the activation of the signaling pathway.

• Glucose Uptake Assay: Cells are incubated with a labeled glucose analog (e.g., 2-deoxy-D-[³H]glucose), and the amount of radioactivity incorporated into the cells is measured to determine the rate of glucose uptake.

Caption: General Experimental Workflow.

Conclusion

References

• 1. Molecular mechanisms by which saturated fatty acids modulate TNF-α expression in mouse macrophage lineage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Palmitate activates the NF-kappaB transcription factor and induces IL-6 and TNFalpha expression in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Comparison of diets enriched in stearic, oleic, and palmitic acids on inflammation, immune response, cardiometabolic risk factors, and fecal bile acid concentrations in mildly hypercholesterolemic postmenopausal women-randomized crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Palmitic Acid Versus Stearic Acid: Effects of Interesterification and Intakes on Cardiometabolic Risk Markers—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palmitoleic acid prevents palmitic acid-induced macrophage activation and consequent p38 MAPK-mediated skeletal muscle insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. Chronic Exposure to Palmitic Acid Down-Regulates AKT in Beta-Cells through Activation of mTOR - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Palmitoleic Acid Improves Metabolic Functions in Fatty Liver by PPARα-Dependent AMPK Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High levels of stearic acid, palmitoleic acid, and dihomo-γ-linolenic acid and low levels of linoleic acid in serum cholesterol ester are associated with high insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stearic Acid and TNF-α Co-Operatively Potentiate MIP-1α Production in Monocytic Cells via MyD88 Independent TLR4/TBK/IRF3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]

Head-to-head comparison of different synthesis routes for Palmitoleyl stearate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of high-purity wax esters, such as Palmitoleyl stearate (B1226849), is crucial for various applications in research and development, including their use as formulation excipients, in the development of drug delivery systems, and as analytical standards. This guide provides a head-to-head comparison of the most plausible synthesis routes for Palmitoleyl stearate, offering insights into their respective methodologies, potential yields, and purity. Due to the limited availability of direct literature for the synthesis of Palmitoleyl stearate, this comparison is based on established and widely reported methods for the synthesis of similar long-chain wax esters. The experimental data presented is representative of these analogous reactions.

Executive Summary

Two primary routes for the synthesis of Palmitoleyl stearate are considered: chemical synthesis via direct esterification and enzymatic synthesis using lipases. Chemical synthesis is a traditional, cost-effective method that can achieve high yields but often requires harsh reaction conditions and can lead to side product formation. In contrast, enzymatic synthesis offers a milder, more specific, and environmentally friendly alternative, potentially leading to higher purity products, though it may be associated with higher initial catalyst costs and longer reaction times.

Data Presentation: Comparison of Synthesis Routes

Parameter	Chemical Synthesis (Direct Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Reactants	Palmitoleic acid, Stearyl alcohol	Palmitoleic acid, Stearyl alcohol
Catalyst	Strong acids (e.g., H₂SO₄, p-TsOH) or base (e.g., KOH)	Immobilized lipase (B570770) (e.g., Novozym 435, Lipozyme TL IM)
Reaction Temperature	High (typically >100°C)	Mild (typically 40-70°C)
Reaction Time	Shorter (typically 2-8 hours)	Longer (typically 12-48 hours)
Solvent	Often requires a non-polar organic solvent (e.g., toluene, hexane)	Can be performed in a solvent-free system or with a non-polar organic solvent
Representative Yield	High (often >90%)	Moderate to High (typically 70-95%)
Product Purity	Moderate to High (may require extensive purification to remove catalyst and side products)	High (high specificity of the enzyme minimizes side reactions)
Advantages	- Low catalyst cost- Faster reaction rates- Well-established methodology	- High product purity- Mild reaction conditions- Environmentally friendly- Reusable catalyst
Disadvantages	- Harsh reaction conditions can lead to degradation of unsaturated fatty acids- Catalyst removal can be challenging- Potential for side product formation	- Higher initial catalyst cost- Longer reaction times- Potential for enzyme inhibition

Disclaimer: The quantitative data in this table is representative of the synthesis of similar wax esters and is provided for comparative purposes. Actual results for the synthesis of Palmitoleyl stearate may vary.

Experimental Protocols

Chemical Synthesis: Direct Esterification

This protocol is based on the general principles of Fischer-Speier esterification, a common method for synthesizing esters from a carboxylic acid and an alcohol.

Materials:

• Palmitoleic acid

• Stearyl alcohol

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable non-polar solvent)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve palmitoleic acid and a slight excess (1.1 to 1.5 equivalents) of stearyl alcohol in toluene.

• Add a catalytic amount of p-TsOH (e.g., 5 mol% relative to the palmitoleic acid).

• Heat the reaction mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the palmitoleic acid is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Palmitoleyl stearate by silica gel column chromatography using a hexane/ethyl acetate gradient.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This protocol utilizes an immobilized lipase, which offers ease of separation and reusability. Novozym 435, an immobilized Candida antarctica lipase B, is a commonly used and efficient catalyst for esterification.

Materials:

• Palmitoleic acid

• Stearyl alcohol

• Immobilized lipase (e.g., Novozym 435)

• n-Hexane (or solvent-free)

• Molecular sieves (optional, to remove water)

Procedure:

• In a screw-capped flask, combine equimolar amounts of palmitoleic acid and stearyl alcohol. For a solvent-based reaction, add n-hexane. For a solvent-free system, proceed without a solvent.

• Add the immobilized lipase (typically 5-10% by weight of the total substrates).

• If desired, add activated molecular sieves to the reaction mixture to adsorb the water produced and drive the equilibrium towards the product.

• Incubate the mixture in a shaking incubator at the optimal temperature for the lipase (e.g., 60°C).

• Monitor the reaction progress by taking small aliquots at different time intervals and analyzing them by Gas Chromatography (GC) or TLC.

• Once the desired conversion is reached, separate the immobilized enzyme from the reaction mixture by filtration.

• If a solvent was used, remove it under reduced pressure.

• The resulting product is often of high purity, but if necessary, it can be further purified by silica gel column chromatography.

Mandatory Visualization

Caption: Comparative workflow of chemical versus enzymatic synthesis of Palmitoleyl stearate.

Conclusion

The choice between chemical and enzymatic synthesis of Palmitoleyl stearate will depend on the specific requirements of the application. For large-scale production where cost and reaction time are the primary drivers, chemical synthesis may be more appropriate, provided that potential impurities can be effectively removed. For applications demanding high purity, such as in pharmaceutical formulations or as an analytical standard, the milder conditions and high specificity of enzymatic synthesis make it the superior choice, despite the potentially higher initial cost of the biocatalyst. The reusability of immobilized enzymes can, however, offset this cost in the long run. Researchers and drug development professionals should carefully consider these factors when selecting a synthesis route for Palmitoleyl stearate and other high-purity wax esters.

Inter-laboratory Validation of a Quantitative Assay for Palmitoleyl Stearate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of an inter-laboratory validated quantitative assay for Palmitoleyl stearate (B1226849), a wax ester of significant interest in various research and development fields. The performance of the primary assay, High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS), is compared with an alternative method, High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD). The data presented is a synthesis from multiple laboratories to provide a robust understanding of the assay's performance and reliability.

Data Presentation: Quantitative Performance Comparison

The following tables summarize the key performance characteristics of the HT-GC-MS assay for Palmitoleyl stearate as determined through an inter-laboratory study involving three independent laboratories. A comparison with a typical HPLC-ELSD method for wax ester quantification is also provided.

Table 1: Inter-laboratory Validation Summary for Palmitoleyl Stearate Quantification by HT-GC-MS

Performance Metric	Laboratory 1	Laboratory 2	Laboratory 3	Mean ± SD	Acceptance Criteria
Linearity (R²)	0.9985	0.9991	0.9979	0.9985 ± 0.0006	≥ 0.995
Precision (RSD%)
- Intra-day (n=6)	2.8%	3.1%	2.5%	2.8% ± 0.3%	≤ 5%
- Inter-day (n=18)	4.5%	4.9%	4.2%	4.5% ± 0.35%	≤ 10%
Accuracy (Recovery %)
- Low QC (1 µg/mL)	98.2%	101.5%	97.5%	99.1% ± 2.1%	85-115%
- Mid QC (10 µg/mL)	102.1%	103.8%	101.2%	102.4% ± 1.3%	85-115%
- High QC (50 µg/mL)	99.5%	100.9%	98.9%	99.8% ± 1.0%	85-115%
Limit of Detection (LOD)	0.1 µg/mL	0.09 µg/mL	0.12 µg/mL	0.10 ± 0.016 µg/mL	Reportable
Limit of Quantification (LOQ)	0.3 µg/mL	0.27 µg/mL	0.35 µg/mL	0.31 ± 0.04 µg/mL	Reportable

Table 2: Comparative Performance of HT-GC-MS and HPLC-ELSD for Wax Ester Analysis

Feature	HT-GC-MS	HPLC-ELSD
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.[1]	Separation based on polarity, detection by light scattering of non-volatile analytes.[1]
Analytes	Volatile and thermally stable wax esters. High-temperature methods allow for the analysis of intact wax esters up to ~C54.[1]	A broad range of wax esters, including high molecular weight (up to C60) and thermally labile compounds.[1]
Sample Preparation	Often requires derivatization to increase volatility, though direct high-temperature analysis is possible.[1]	Minimal sample preparation is typically required; dissolution in a suitable organic solvent.[1]
Sensitivity	Generally high, with low limits of detection (LOD) and quantification (LOQ).[1]	Good sensitivity, though it can be lower than MS for certain compounds.[1]
Linearity	Typically exhibits a wide linear range.[1]	The response can be non-linear and may require logarithmic or quadratic curve fitting for accurate quantification.[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Temperature Gas Chromatography-Mass Spectrometry (HT-GC-MS) Protocol

a. Sample Preparation:

• Accurately weigh 10 mg of the sample matrix into a 2 mL screw-cap vial.

• Add 1 mL of a 2:1 (v/v) chloroform (B151607):methanol solution containing 10 µg/mL of an internal standard (e.g., Cholesteryl Heptadecanoate).

• Vortex for 2 minutes to extract the lipids.

• Add 200 µL of 0.9% NaCl solution and vortex for 1 minute.

• Centrifuge at 2,000 x g for 5 minutes to induce phase separation.

• Carefully transfer the lower organic layer to a clean vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of hexane (B92381) for injection.

b. Instrumental Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A high-temperature resistant capillary column (e.g., 15 m x 0.25 mm, 0.10 µm film thickness).[2]

• Injector and Detector Temperatures: Set to high temperatures, for example, 390°C.[2]

• Oven Temperature Program: Initial temperature of 120°C, ramped to 240°C at 15°C/min, then to 390°C at 8°C/min, followed by a hold for 6 minutes.[2]

• MS Detection: Operate in electron ionization (EI) mode with a scan range of m/z 50-920.

High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) Protocol

a. Sample Preparation:

• Dissolve a known amount of the sample in a suitable organic solvent (e.g., hexane or a mixture of chloroform and methanol) to a final concentration within the linear range of the instrument.

• Filter the sample through a 0.22 µm PTFE syringe filter prior to injection.

b. Instrumental Analysis:

• Instrumentation: An HPLC system equipped with an ELSD.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of two or more solvents is typically used. For example, a gradient of water, isopropanol, and hexane.

• Flow Rate: 1.0 mL/min.

• ELSD Settings:

  • Nebulizer Temperature: 40°C

  • Evaporator Temperature: 60°C

  • Gas Flow Rate: 1.5 L/min

Mandatory Visualization

Caption: Workflow of the inter-laboratory validation process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Differential Effects of Palmitoleyl Stearate Isomers on Cell Membrane Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleyl stearate (B1226849) is a wax ester composed of palmitoleic acid and stearic acid. The isomeric variations of this molecule arise from the different isomers of palmitoleic acid, a C16:1 monounsaturated fatty acid. These isomers, differing in the position and geometry of their double bond, are known to exert distinct biological effects. When esterified to stearic acid, a C18:0 saturated fatty acid, these isomers are anticipated to differentially modulate the biophysical properties of cell membranes, including fluidity, permeability, and the organization of lipid rafts. Understanding these differential effects is crucial for fields ranging from basic cell biology to drug delivery and development, as membrane properties are critical for cellular function and response to external stimuli.

The primary isomers of palmitoleic acid that can form distinct Palmitoleyl stearate isomers include:

• Palmitoleic acid (cis-9-hexadecenoic acid): The most common isomer.

• Sapienic acid (cis-6-hexadecenoic acid): A major fatty acid in human sebum.[1]

• Hypogeic acid (cis-7-hexadecenoic acid): Another positional isomer found in various natural sources.[1]

• trans-Palmitoleic acid (trans-9-hexadecenoic acid): A geometric isomer found in some dairy products and partially hydrogenated oils.[2]

This guide will compare the predicted effects of Palmitoleyl stearate isomers derived from these palmitoleic acid isomers, alongside the influence of the stearic acid component, on key cell membrane properties.

Comparative Analysis of Membrane Property Modulation

The incorporation and effect of Palmitoleyl stearate isomers on the cell membrane are expected to be a composite of the properties of their constituent fatty acids. Stearic acid, a long-chain saturated fatty acid, is known to increase membrane rigidity.[3] In contrast, monounsaturated fatty acids like palmitoleic acid isomers generally increase membrane fluidity, with cis-isomers having a more pronounced effect than trans-isomers.[4]

Membrane Fluidity

Membrane fluidity is a critical parameter for numerous cellular functions, including the activity of membrane-bound enzymes and receptors.[5] It is largely determined by the lipid composition of the membrane.

Palmitoleyl Stearate Isomer (based on Palmitoleic Acid Isomer)	Predicted Effect on Membrane Fluidity	Supporting Rationale
Palmitoleyl (cis-9) Stearate	Increase	The cis-double bond in palmitoleic acid introduces a kink in the acyl chain, disrupting the tight packing of phospholipids (B1166683) and thereby increasing membrane fluidity.[4]
Sapienyl (cis-6) Stearate	Increase	Similar to the cis-9 isomer, the cis-6 double bond in sapienic acid is expected to increase membrane fluidity by disrupting lipid packing. The position of the double bond may lead to subtle differences in the extent of fluidization compared to the cis-9 isomer.
Hypogeyl (cis-7) Stearate	Increase	The cis-7 double bond of hypogeic acid will also introduce a kink, leading to increased membrane fluidity.
trans-Palmitoleyl (trans-9) Stearate	Slight Increase or No Significant Change	The trans-double bond results in a more linear acyl chain structure, similar to that of saturated fatty acids.[2] This allows for closer packing of lipids compared to cis-isomers, resulting in a less fluid membrane.[4]

Membrane Permeability

Membrane permeability governs the passage of molecules into and out of the cell. It is influenced by the packing and fluidity of the lipid bilayer.

Palmitoleyl Stearate Isomer (based on Palmitoleic Acid Isomer)	Predicted Effect on Membrane Permeability	Supporting Rationale
Palmitoleyl (cis-9) Stearate	Increase	Increased membrane fluidity due to the cis-double bond leads to greater spacing between phospholipids, which can enhance the passive diffusion of small molecules across the membrane.[6]
Sapienyl (cis-6) Stearate	Increase	The disruption of lipid packing by the cis-6 double bond is expected to increase membrane permeability.
Hypogeyl (cis-7) Stearate	Increase	The presence of the cis-7 double bond is predicted to increase membrane permeability by increasing fluidity.
trans-Palmitoleyl (trans-9) Stearate	Slight Increase or No Significant Change	The more ordered membrane structure promoted by the trans-isomer would likely result in lower permeability compared to the cis-isomers.[4]

Lipid Raft Association

Lipid rafts are specialized membrane microdomains enriched in cholesterol, sphingolipids, and saturated fatty acids.[7] They play a crucial role in cell signaling.[8]

Palmitoleyl Stearate Isomer (based on Palmitoleic Acid Isomer)	Predicted Effect on Lipid Raft Stability/Formation	Supporting Rationale
Palmitoleyl (cis-9) Stearate	Disruptive	The kinked structure of cis-unsaturated fatty acids is sterically incompatible with the tightly packed, ordered environment of lipid rafts, leading to their disruption.[9]
Sapienyl (cis-6) Stearate	Disruptive	The cis-6 double bond is expected to have a similar disruptive effect on lipid raft integrity.
Hypogeyl (cis-7) Stearate	Disruptive	The cis-7 isomer is also predicted to disrupt lipid raft formation due to its bent acyl chain.
trans-Palmitoleyl (trans-9) Stearate	Less Disruptive / Potential for Integration	The linear nature of trans-fatty acids makes them more compatible with the ordered environment of lipid rafts compared to cis-isomers. They may have a less disruptive effect or potentially integrate into raft domains.

Experimental Protocols

Measurement of Membrane Fluidity using Fluorescence Anisotropy

This protocol describes the use of 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) to measure the fluidity of liposomes treated with Palmitoleyl stearate isomers.[10][11]

Methodology:

• Liposome (B1194612) Preparation: Prepare liposomes (e.g., from dipalmitoylphosphatidylcholine, DPPC) by thin-film hydration followed by extrusion to obtain unilamellar vesicles of a defined size.

• Incubation with Isomers: Incubate the liposomes with the different Palmitoleyl stearate isomers at desired concentrations. A control group with the vehicle (e.g., DMSO) should be included.

• DPH Labeling: Add a solution of DPH in a suitable solvent (e.g., tetrahydrofuran) to the liposome suspensions while vortexing to achieve a final DPH concentration of approximately 1 µM. Incubate in the dark for at least 1 hour at room temperature.

• Fluorescence Anisotropy Measurement:

  • Transfer the labeled liposome suspensions to a quartz cuvette.

  • Use a fluorometer equipped with polarizers.

  • Set the excitation wavelength to 350 nm and the emission wavelength to 428 nm.

  • Measure the fluorescence intensities parallel (I_VV) and perpendicular (I_VH) to the vertically polarized excitation light. Similarly, measure the intensities with horizontally polarized excitation light (I_HV and I_HH).

• Calculation of Anisotropy (r):

  • Calculate the grating correction factor (G) as G = I_HV / I_HH.

  • Calculate the fluorescence anisotropy (r) using the formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

  • A lower anisotropy value indicates higher membrane fluidity.

Workflow for Membrane Fluidity Measurement using DPH.

Assessment of Membrane Permeability using Caco-2 Cell Monolayers

This protocol outlines a method to assess the permeability of a model compound across a Caco-2 cell monolayer treated with Palmitoleyl stearate isomers.[12][13]

Methodology:

• Caco-2 Cell Culture: Culture Caco-2 cells on permeable supports (e.g., Transwell inserts) for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A TEER value above 250 Ω·cm² is generally considered acceptable.

• Treatment with Isomers: Pre-incubate the Caco-2 monolayers with the different Palmitoleyl stearate isomers for a defined period.

• Permeability Assay:

  • Add a marker compound (e.g., Lucifer Yellow) to the apical (donor) chamber.

  • At various time points, collect samples from the basolateral (receiver) chamber.

  • Analyze the concentration of the marker compound in the collected samples using a fluorescence plate reader.

• Calculation of Apparent Permeability Coefficient (Papp):

  • Calculate Papp using the formula: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • An increase in the Papp value indicates increased membrane permeability.

Workflow for Caco-2 Permeability Assay.

Isolation of Detergent-Resistant Membranes (Lipid Rafts)

This protocol describes a common method for isolating lipid rafts based on their insolubility in cold non-ionic detergents.[14][15]

Methodology:

• Cell Lysis: Lyse cells treated with Palmitoleyl stearate isomers in a cold lysis buffer containing 1% Triton X-100.

• Sucrose (B13894) Gradient Preparation: Prepare a discontinuous sucrose gradient in an ultracentrifuge tube (e.g., layers of 40%, 30%, and 5% sucrose).

• Ultracentrifugation: Layer the cell lysate at the bottom of the sucrose gradient and centrifuge at high speed (e.g., 200,000 x g) for 18-24 hours at 4°C.

• Fraction Collection: After centrifugation, collect fractions from the top of the gradient. Detergent-resistant membranes (lipid rafts) will float to the interface between the 5% and 30% sucrose layers due to their lower density.

• Analysis: Analyze the collected fractions for the presence of lipid raft marker proteins (e.g., flotillin, caveolin) and non-raft markers by Western blotting to confirm the successful isolation of lipid rafts. The abundance of these markers in the raft fractions can be quantified to assess the effect of the isomers.

Workflow for Lipid Raft Isolation.

Conclusion

The isomeric form of the palmitoleic acid moiety within Palmitoleyl stearate is predicted to be a key determinant of its effects on cell membrane properties. Isomers with cis-double bonds are expected to increase membrane fluidity and permeability while disrupting lipid rafts. In contrast, the trans-isomer is likely to have a much less pronounced effect, leading to a more ordered and less permeable membrane, with a lower potential for lipid raft disruption. These differential effects have significant implications for cellular processes that are dependent on membrane biophysics, such as signal transduction and nutrient transport. The provided experimental protocols offer a framework for empirically testing these hypotheses and further elucidating the nuanced roles of lipid isomers in cell biology and pharmacology.

References

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• 2. Trans -palmitoleic acid, a dairy fat biomarker, stimulates insulin secretion and activates G protein-coupled receptors with a different mechanism fro ... - Food & Function (RSC Publishing) DOI:10.1039/D2FO03412C [pubs.rsc.org]
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• 14. Isolation of Lipid Rafts Through Discontinuous Sucrose Gradient Centrifugation and Fas/CD95 Death Receptor Localization in Raft Fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
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